Thalidomide-propargyl-OH

Core Science & Biosynthesis

An In-depth Technical Guide to Thalidomide-propargyl-OH: Structure, Properties, and Applications in Modern Drug Discovery

This guide provides a comprehensive technical overview of a significant thalidomide derivative, Thalidomide-propargyl-OH. Tailored for researchers, medicinal chemists, and professionals in drug development, this document delves into the molecule's chemical structure, molecular weight, and its burgeoning role in innovative therapeutic strategies, such as Proteolysis Targeting Chimeras (PROTACs).

Introduction: The Renaissance of Thalidomide in Targeted Protein Degradation

Thalidomide, a compound with a complex and cautionary history, has undergone a remarkable renaissance in the field of medicine.[1][2][3][4] Initially introduced as a sedative, its severe teratogenic effects led to its withdrawal.[3][4] However, subsequent research unveiled its potent immunomodulatory and anti-angiogenic properties, leading to its repurposing for the treatment of multiple myeloma and other conditions.[1][2][4]

The discovery that thalidomide and its analogs, known as immunomodulatory imide drugs (IMiDs), function by binding to the E3 ubiquitin ligase cereblon (CRBN) has been a watershed moment in chemical biology and drug discovery.[1][5] This interaction induces the degradation of specific target proteins, a mechanism that is now being harnessed in the development of PROTACs. PROTACs are heterobifunctional molecules that recruit an E3 ligase to a target protein, leading to its ubiquitination and subsequent degradation by the proteasome.[6][7] In this context, thalidomide derivatives serve as crucial E3 ligase ligands.

Unveiling Thalidomide-propargyl-OH: Chemical Identity and Properties

The term "Thalidomide-propargyl-OH" can refer to a class of molecules, but for the purpose of this guide, we will focus on a key derivative where a propargyl group is attached to a hydroxylated thalidomide core. A prime example is 2-(2,6-dioxopiperidin-3-yl)-4-(prop-2-yn-1-yloxy)isoindoline-1,3-dione .[8]

Chemical Structure

The foundational structure of this molecule consists of the thalidomide scaffold, which is comprised of a phthalimide group linked to a glutarimide ring. The key modification is the introduction of a propargyl ether at the 4-position of the phthalimide ring.

Caption: Chemical structure of 2-(2,6-dioxopiperidin-3-yl)-4-(prop-2-yn-1-yloxy)isoindoline-1,3-dione.

Molecular Properties

A summary of the key molecular properties for this thalidomide derivative is presented in the table below.

Property	Value	Source
Molecular Formula	C₁₆H₁₂N₂O₅	[8][9]
Molecular Weight	312.28 g/mol	[8][9]
IUPAC Name	2-(2,6-dioxopiperidin-3-yl)-4-(prop-2-yn-1-yloxy)isoindoline-1,3-dione	[8]
CAS Number	1216805-67-2	[9]

The Significance of the Propargyl Group

The inclusion of a propargyl group (-CH₂C≡CH) is a deliberate and strategic chemical modification.[10][11][12] This functional group is a cornerstone of "click chemistry," a set of powerful, reliable, and selective reactions for the rapid synthesis of new compounds.[11] The terminal alkyne of the propargyl group readily participates in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, allowing for the efficient and specific conjugation of this thalidomide derivative to other molecules, such as those targeting a specific protein of interest.[7][11][13] This "clickable" handle is instrumental in the construction of PROTACs and other chemical biology tools.[7][13]

Application in PROTAC Development

Thalidomide-propargyl-OH and its analogs are invaluable building blocks in the development of PROTACs.[6][14] The thalidomide moiety serves as the E3 ligase-binding element, specifically recruiting the cereblon (CRBN) E3 ligase. The propargyl group provides a convenient attachment point for a linker, which in turn is connected to a ligand that binds to a target protein of interest.

Caption: Workflow illustrating the use of Thalidomide-propargyl-OH in the synthesis and mechanism of action of a PROTAC.

Synthetic Considerations: A General Protocol

While specific, optimized synthetic protocols may be proprietary, a general and logical approach to the synthesis of 2-(2,6-dioxopiperidin-3-yl)-4-(prop-2-yn-1-yloxy)isoindoline-1,3-dione can be conceptualized based on established organic chemistry principles.[15][16][17]

Conceptual Synthetic Pathway

The synthesis would likely commence with a hydroxylated thalidomide precursor, such as 4-hydroxythalidomide. This intermediate can be prepared through modifications of known thalidomide synthesis routes.[15][17] The subsequent key step is the propargylation of the hydroxyl group.

Caption: A conceptual workflow for the synthesis of Thalidomide-propargyl-OH via Williamson ether synthesis.

Step-by-Step Experimental Methodology (General)

• Dissolution: Dissolve 4-hydroxythalidomide in a suitable polar aprotic solvent, such as dimethylformamide (DMF).

• Base Addition: Add a mild base, for example, potassium carbonate (K₂CO₃), to the reaction mixture to deprotonate the phenolic hydroxyl group.

• Propargylation: Introduce propargyl bromide to the reaction mixture. The reaction is typically stirred at room temperature or gently heated to facilitate the Williamson ether synthesis.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction is quenched, often with water, and the product is extracted into an organic solvent.

• Purification: The crude product is then purified, commonly by column chromatography, to yield the desired Thalidomide-propargyl-OH.

Note: This is a generalized protocol. The specific reaction conditions, including temperature, reaction time, and stoichiometry of reagents, would require empirical optimization for optimal yield and purity.

Conclusion and Future Perspectives

Thalidomide-propargyl-OH and its related structures represent a confluence of historical drug development and cutting-edge chemical biology. As a readily "clickable" E3 ligase ligand, it is a pivotal tool for researchers developing novel therapeutics based on targeted protein degradation. The continued exploration of such derivatives is poised to expand the "druggable" proteome, offering new avenues for treating a wide array of diseases, including cancers and other disorders driven by aberrant protein function.[5] The modularity afforded by the propargyl group ensures that this class of molecules will remain at the forefront of innovation in medicinal chemistry and drug discovery.

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Engineering Targeted Protein Degraders: A Technical Guide to Thalidomide-Propargyl (CAS 2098487-39-7) in PROTAC Synthesis

Executive Summary

Proteolysis Targeting Chimeras (PROTACs) have catalyzed a paradigm shift in drug discovery by transitioning pharmacology from target inhibition to target degradation. At the core of this technology is the recruitment of E3 ubiquitin ligases to a Protein of Interest (POI). Cereblon (CRBN), a substrate recognition receptor for the Cullin 4 RING E3 ubiquitin ligase (CRL4) complex, is the most highly validated E3 ligase in clinical PROTAC development [3].

Thalidomide-propargyl (CAS 2098487-39-7) serves as a highly efficient, click-ready building block for CRBN recruitment. By featuring a terminal alkyne handle, it allows researchers to rapidly assemble PROTAC libraries via bioorthogonal click chemistry, bypassing complex multi-step synthetic bottlenecks [1].

Physicochemical Profiling & Structural Rationale

To ensure reproducible assay development and synthetic scaling, understanding the physicochemical baseline of the building block is critical [2].

Table 1: Physicochemical Properties of Thalidomide-Propargyl

Property	Value / Description
Chemical Name	2-(2,6-dioxopiperidin-3-yl)-4-(prop-2-yn-1-yloxy)isoindoline-1,3-dione
CAS Number	2098487-39-7
Molecular Formula	C16H12N2O5
Molecular Weight	312.28 g/mol
Functional Handle	Terminal Alkyne (Propargyl ether)
E3 Ligase Target	Cereblon (CRBN)
Solubility	Soluble in DMSO, DMF
Storage Conditions	-20°C, desiccated and protected from light

The C4-Propargyl Mechanistic Advantage

The structural design of Thalidomide-propargyl is not arbitrary; it is governed by the strict binding topography of the CRBN pocket. The glutarimide ring of thalidomide acts as the primary pharmacophore, inserting deeply into a highly conserved tri-tryptophan pocket (Trp380, Trp386, Trp400) of CRBN [3]. Any structural modification to this glutarimide ring abolishes CRBN binding [4].

Conversely, the phthalimide ring remains largely solvent-exposed. Crystallographic data reveals that the C4 position of the phthalimide ring provides an optimal exit vector. Substituting this position with a propargyl ether creates a minimal-footprint linker attachment point that projects out of the binding pocket, preventing steric clashes between the E3 ligase and the recruited POI [5].

The Ubiquitin-Proteasome System (UPS) Degradation Pathway

Once synthesized, a PROTAC must successfully hijack the cell's native Ubiquitin-Proteasome System (UPS). The diagram below illustrates the logical flow of this catalytic degradation cycle.

Fig 1: PROTAC-mediated ternary complex formation and subsequent UPS degradation pathway.

Experimental Methodologies

As a Senior Application Scientist, establishing self-validating, robust protocols is paramount. Below are the field-proven workflows for synthesizing the PROTAC and validating its mechanism of action.

Protocol 1: PROTAC Assembly via CuAAC Click Chemistry

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is utilized to fuse Thalidomide-propargyl with an azide-functionalized POI ligand.

• Causality Check: The inclusion of the THPTA ligand is critical. It maintains Cu(I) solubility in aqueous-organic mixtures and suppresses the generation of reactive oxygen species (ROS) that could otherwise oxidize sensitive moieties on the target warhead. Ascorbate is used to reduce Cu(II) to the catalytically active Cu(I) in situ, preventing premature catalyst degradation.

Step-by-Step Workflow:

• Reagent Preparation: Dissolve Thalidomide-propargyl (1.0 eq, 10 mM) and the Azide-Warhead (1.05 eq, 10.5 mM) in anhydrous DMSO.

• Catalyst Complexation: In a separate vial, premix CuSO₄·5H₂O (0.1 eq) with THPTA ligand (0.5 eq) in degassed H₂O. Note: Pre-complexing prevents copper-induced precipitation.

• Reduction: Add freshly prepared Sodium Ascorbate (0.5 eq) in H₂O to the copper complex. A visual shift from blue to colorless confirms the reduction of Cu(II) to Cu(I).

• Reaction Initiation: Transfer the Cu(I)-THPTA complex into the DMSO solution containing the click precursors. Stir at room temperature (20–25°C) under an inert argon atmosphere for 4–12 hours.

• Validation & Quenching: Monitor reaction progress via LC-MS. Upon consumption of the alkyne peak, quench the reaction by adding EDTA (0.5 eq) to chelate copper ions. This prevents residual copper from interfering with downstream biological assays.

• Purification: Isolate the triazole-linked PROTAC via preparative reverse-phase HPLC (C18 column, MeCN/H₂O gradient with 0.1% TFA).

Protocol 2: TR-FRET Assay for Ternary Complex Validation

Binary binding (PROTAC to POI) does not guarantee degradation. The PROTAC must successfully mediate the proximity of the two proteins. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the gold standard for quantifying this ternary complex [5].

• Causality Check: PROTACs are subject to the "Hook Effect" (prozone effect). At excessively high concentrations, the PROTAC saturates both the POI and CRBN independently, forming non-productive binary complexes rather than the required ternary complex. A wide titration gradient is strictly required to map this biphasic behavior.

Step-by-Step Workflow:

• Protein Preparation: Prepare a master mix containing 5 nM His-tagged CRBN-DDB1 complex and 5 nM GST-tagged POI in assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 0.1% BSA).

• Fluorophore Addition: Add 2 nM LANCE Eu-W1024 anti-His antibody (Donor) and 10 nM APC anti-GST antibody (Acceptor).

• PROTAC Titration: Dispense the synthesized PROTAC in a 12-point concentration gradient (ranging from 1 pM to 10 μM) into a 384-well microplate.

• Incubation: Seal and incubate the plate in the dark at room temperature for 2 hours to achieve thermodynamic equilibrium.

• Measurement: Read the microplate using a TR-FRET compatible reader (Excitation: 340 nm; Emission: 665 nm and 615 nm).

• Data Analysis: Calculate the 665/615 nm emission ratio and plot against the PROTAC concentration. A successful PROTAC will yield a distinct bell-shaped curve, with the peak indicating the optimal concentration for ternary complex formation (

  ).

References

• Tocris Bioscience. "Thalidomide, propargyl | CAS 2098487-39-7 | Degrader Building Block".
• PubChem - NIH. "Thalidomide, propargyl | C16H12N2O5 | CID 132118478".
• Chemical Society Reviews (RSC Publishing). "Discovery of CRBN as a target of thalidomide: a breakthrough for progress in the development of protein degraders".
• PMC - NIH. "Molecular mechanisms of thalidomide and its derivatives".
• ACS Publications. "Linker-Dependent Folding Rationalizes PROTAC Cell Permeability".

The Role of Thalidomide-Propargyl-OH in PROTAC Research: A Technical Guide

Introduction: A New Paradigm in Targeted Protein Degradation

The advent of Proteolysis Targeting Chimeras (PROTACs) has revolutionized the landscape of drug discovery, offering a powerful strategy to eliminate disease-causing proteins rather than merely inhibiting them.[1] This approach harnesses the cell's own machinery for protein disposal, the ubiquitin-proteasome system (UPS), to achieve targeted protein degradation.[2] PROTACs are heterobifunctional molecules composed of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two.[3] This guide provides an in-depth technical overview of a crucial building block in the synthesis of many PROTACs: Thalidomide-propargyl-OH . We will explore its mechanism of action, its application in PROTAC synthesis via "click chemistry," and the experimental workflows required to characterize the resulting protein degraders.

The Core Mechanism: Hijacking the Cereblon E3 Ligase

Thalidomide and its analogs, such as lenalidomide and pomalidomide, are a class of immunomodulatory drugs (IMiDs) with a well-established history in treating various hematological malignancies.[2] A pivotal discovery revealed that their therapeutic effects stem from their ability to bind to the Cereblon (CRBN) E3 ubiquitin ligase.[2] CRBN acts as a substrate receptor within the CUL4-RBX1-DDB1-CRBN (CRL4^CRBN^) E3 ubiquitin ligase complex.[4][5]

In the context of PROTACs, the thalidomide moiety of Thalidomide-propargyl-OH serves as the E3 ligase-recruiting ligand.[3] By binding to CRBN, it effectively "hijacks" the CRL4^CRBN^ complex. The other end of the PROTAC, connected via a linker, simultaneously binds to the target protein. This induced proximity results in the formation of a ternary complex (POI-PROTAC-CRBN), which is the critical first step in the degradation process.[6] Once this complex is formed, the E3 ligase facilitates the transfer of ubiquitin from an E2-conjugating enzyme to lysine residues on the surface of the POI.[1] This polyubiquitination serves as a molecular "tag," marking the POI for recognition and subsequent degradation by the 26S proteasome.[2] The PROTAC molecule is then released and can catalytically induce the degradation of multiple POI molecules.[3]

Figure 1: Mechanism of action for a thalidomide-based PROTAC.

The Synthetic Advantage: The Role of the Propargyl Group and Click Chemistry

The "propargyl" component of Thalidomide-propargyl-OH refers to the presence of a terminal alkyne functional group. This group is a key enabler for one of the most efficient and versatile reactions in chemical biology: the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) , a cornerstone of "click chemistry."[7][8]

Click chemistry provides a highly reliable and modular approach to synthesizing PROTACs.[8] The CuAAC reaction forms a stable triazole ring by covalently linking the alkyne group on the thalidomide-based building block with an azide group on a linker or a POI ligand.[7][9] This method is highly efficient, proceeds under mild conditions, and is tolerant of a wide range of functional groups, making it ideal for the assembly of complex biomolecules like PROTACs.[10]

The use of Thalidomide-propargyl-OH as a starting material significantly streamlines the synthesis of PROTAC libraries. Researchers can prepare an azide-functionalized POI ligand and then use the CuAAC reaction to conjugate it to the thalidomide-propargyl moiety, often with different linkers to optimize the final PROTAC's properties.[11]

Figure 2: Synthetic workflow for PROTAC assembly using CuAAC.

Experimental Protocols

Protocol 1: Synthesis of a PROTAC via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for the conjugation of an azide-functionalized POI ligand to Thalidomide-propargyl-OH.

Materials:

• Thalidomide-propargyl-OH

• Azide-functionalized POI ligand

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent (e.g., a mixture of DMSO and water, or THF and water)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Reactant Preparation: In a reaction vial under an inert atmosphere, dissolve the azide-functionalized POI ligand (1.0 equivalent) and Thalidomide-propargyl-OH (1.1 equivalents) in the chosen solvent system.

• Catalyst Preparation: In a separate vial, prepare a stock solution of CuSO₄·5H₂O (e.g., 100 mM in deionized water). In another vial, prepare a fresh stock solution of sodium ascorbate (e.g., 1 M in deionized water).

• Reaction Initiation: To the solution of the azide and alkyne, add the CuSO₄·5H₂O stock solution to a final concentration of 0.1 equivalents.

• Reduction of Copper(II): Add the freshly prepared sodium ascorbate stock solution to a final concentration of 0.3 equivalents to reduce Cu(II) to the active Cu(I) species.[12]

• Reaction Progression: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-16 hours.[12]

• Work-up and Purification: Once the reaction is complete, dilute the mixture with an appropriate solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or preparative HPLC to yield the final PROTAC.[13]

• Characterization: Confirm the identity and purity of the final PROTAC product using LC-MS and NMR spectroscopy.[13]

Protocol 2: Western Blot Analysis for PROTAC-Mediated Protein Degradation

This protocol allows for the quantification of POI degradation and the determination of key efficacy parameters, DC₅₀ and Dₘₐₓ.[1]

Materials:

• Cell line expressing the POI

• PROTAC compound (stock solution in DMSO)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibody specific to the POI

• Primary antibody for a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• ECL substrate

• PVDF or nitrocellulose membrane

Procedure:

• Cell Seeding and Treatment: Seed cells in multi-well plates to achieve 70-80% confluency at the time of harvest. Allow cells to adhere overnight. Prepare serial dilutions of the PROTAC in culture medium and treat the cells for a specified time (e.g., 18-24 hours). Include a vehicle control (DMSO).[14]

• Cell Lysis and Protein Quantification: Wash the cells with ice-cold PBS and lyse them with lysis buffer.[8] Quantify the total protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer: Normalize the protein concentrations of all samples. Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel and separate the proteins by electrophoresis. Transfer the separated proteins to a PVDF or nitrocellulose membrane.[15]

• Immunoblotting: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature. Incubate the membrane with the primary antibody against the POI overnight at 4°C. Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[15]

• Detection: Wash the membrane again with TBST. Apply an ECL substrate and visualize the protein bands using a chemiluminescence imaging system.[15]

• Loading Control: Strip the membrane and re-probe with a primary antibody against a loading control protein to ensure equal protein loading across all lanes.

• Data Analysis: Quantify the band intensities using image analysis software. Normalize the POI band intensity to the corresponding loading control band intensity. Calculate the percentage of protein remaining relative to the vehicle control. Plot the percentage of remaining protein against the log of the PROTAC concentration and fit a dose-response curve to determine the DC₅₀ (concentration at which 50% of the protein is degraded) and Dₘₐₓ (maximum percentage of degradation).[2]

Protocol 3: In-Cell Ubiquitination Assay via Immunoprecipitation

This protocol confirms that the PROTAC-mediated degradation occurs via the ubiquitin-proteasome system.

Materials:

• Cell line expressing the POI

• PROTAC compound

• Proteasome inhibitor (e.g., MG132)

• Cell lysis buffer for immunoprecipitation (IP)

• Primary antibody specific to the POI

• Antibody against ubiquitin (e.g., anti-HA for HA-tagged ubiquitin overexpression)

• Protein A/G magnetic beads

• Elution buffer

Procedure:

• Cell Treatment: Treat cells with the PROTAC at a concentration known to induce degradation. In a parallel sample, co-treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132) for 4-6 hours. The proteasome inhibitor will lead to the accumulation of polyubiquitinated proteins.

• Cell Lysis: Lyse the cells using a non-denaturing IP lysis buffer containing protease and deubiquitinase inhibitors.

• Immunoprecipitation: Incubate the cell lysates with a primary antibody against the POI overnight at 4°C to form antibody-antigen complexes. Add Protein A/G magnetic beads and incubate for another 1-2 hours to capture the complexes.[16]

• Washing and Elution: Wash the beads several times with IP wash buffer to remove non-specific binding. Elute the immunoprecipitated proteins from the beads using an appropriate elution buffer.

• Western Blot Analysis: Analyze the eluted samples by Western blotting. Probe one membrane with an antibody against the POI to confirm its immunoprecipitation. Probe another membrane with an antibody against ubiquitin to detect the polyubiquitinated POI. An increase in the high molecular weight smear (polyubiquitinated POI) in the PROTAC-treated sample (especially with MG132 co-treatment) confirms the mechanism of action.[17][18]

Quantitative Data and Analysis

The efficacy of a PROTAC is determined by its ability to induce the degradation of the target protein. This is typically quantified by two key parameters:

• DC₅₀ (Half-maximal Degradation Concentration): The concentration of the PROTAC required to degrade 50% of the target protein. A lower DC₅₀ value indicates a more potent PROTAC.[2]

• Dₘₐₓ (Maximum Degradation): The maximum percentage of protein degradation that can be achieved with the PROTAC.[2]

The binding affinity of the thalidomide moiety to CRBN is also a critical parameter. This is often measured as the dissociation constant (K_d), with lower values indicating tighter binding.

Table 1: Illustrative Quantitative Data for Thalidomide-Based PROTACs

PROTAC ID	Target Protein	Cell Line	DC₅₀ (nM)	Dₘₐₓ (%)	Reference
dBET1	BRD4	Various	~430	>90	[19]
ARV-825	BRD4	Cholangiocarcinoma cells	<1	>95	[20]
PROTAC-A	SARS-CoV-2 Mpro	HEK293	883	68.5	[5]
PROTAC-B	SARS-CoV-2 Mpro	HEK293	530	86.8	[5]
QCA570	BRD4	Bladder Cancer Cells	~30	>90	[21]

Table 2: Binding Affinity of Thalidomide to Cereblon (CRBN)

Ligand	CRBN Species	Method	K_d (nM)	Reference
(S)-Thalidomide	Human	ITC	~117-268	[22][23]
(R)-Thalidomide	Human	ITC	~1800-29900	[22][24]

Note: Data is illustrative and can vary based on experimental conditions. ITC = Isothermal Titration Calorimetry.

Signaling Pathway Context: Degradation of BRD4

A prominent target for PROTACs constructed with thalidomide-based E3 ligase ligands is Bromodomain-containing protein 4 (BRD4) .[25] BRD4 is an epigenetic reader that binds to acetylated histones and plays a crucial role in regulating the transcription of key oncogenes, such as c-MYC.[3][4] By recruiting transcription elongation factors like P-TEFb, BRD4 promotes the expression of genes involved in cell proliferation, survival, and oncogenesis.[1][3]

Degradation of BRD4 using a thalidomide-based PROTAC effectively removes this transcriptional coactivator, leading to the downregulation of its target genes, including c-MYC.[21] This results in cell cycle arrest and apoptosis in cancer cells that are dependent on BRD4 activity.[21]

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A Deep Dive into Thalidomide's Functionalized Handles: A Technical Guide to Thalidomide-propargyl and Thalidomide-O-propargyl for Targeted Protein Degradation

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the rapidly evolving field of targeted protein degradation (TPD), the strategic design of Proteolysis Targeting Chimeras (PROTACs) is of paramount importance for achieving potent and selective removal of disease-causing proteins. A cornerstone of many successful PROTACs is the recruitment of the E3 ubiquitin ligase Cereblon (CRBN) using ligands derived from thalidomide and its analogs. The choice of how and where to attach a linker to the thalidomide scaffold is a critical decision that profoundly influences a PROTAC's efficacy, stability, and synthetic accessibility. This guide provides an in-depth technical comparison of two key functionalized thalidomide derivatives: Thalidomide-propargyl and Thalidomide-O-propargyl .

Delineating the Core Structural Difference

The fundamental distinction between Thalidomide-propargyl and Thalidomide-O-propargyl lies in the point of attachment of the propargyl group, a versatile functional handle for "click" chemistry.

• Thalidomide-propargyl , also referred to as N-propargyl thalidomide, features the propargyl group attached to the nitrogen atom of the glutarimide ring.

• Thalidomide-O-propargyl involves the attachment of the propargyl group to the phthalimide ring via an ether linkage, most commonly at the 4-position, originating from 4-hydroxythalidomide.

This seemingly subtle difference in linker vector has significant implications for the resulting PROTAC's biological activity and physicochemical properties.

Diagram of Core Structures

Caption: Workflow of PROTAC-mediated protein degradation.

Comparative Analysis: Efficacy and Physicochemical Properties

The choice of linker attachment point directly impacts the degradation efficiency (DC50 and Dmax) and the physicochemical properties of the resulting PROTAC.

Parameter	Thalidomide-propargyl (N-linked)	Thalidomide-O-propargyl (O-linked at C4)	Key Insights
Degradation Potency (DC50)	Generally observed to be less potent in many reported cases. [1]	Often leads to highly potent degraders with low nanomolar to picomolar DC50 values. [2][3][4]	The C4-position provides a more favorable vector for productive ternary complex formation for a wider range of targets.
Maximum Degradation (Dmax)	Can achieve significant Dmax, but may require higher concentrations.	Frequently achieves Dmax values greater than 90%. [2][5]	Efficient ternary complex formation with C4-linked PROTACs often leads to more complete degradation.
Chemical Stability	The N-alkyl bond on the glutarimide ring is generally stable. Studies on N-alkyl thalidomide analogs show hydrolysis rates similar to thalidomide itself. [6][7]	The ether linkage is generally stable under physiological conditions. However, the phthalimide ring system itself can be susceptible to hydrolysis. [8]	Both linkages are generally considered stable for in vitro and in vivo applications, though specific linker chemistry can influence overall stability.
Synthetic Accessibility	The synthesis can be more straightforward, involving direct alkylation of the thalidomide glutarimide nitrogen.	Requires a multi-step synthesis starting from 4-hydroxythalidomide, which can be more complex.	The choice may be influenced by the synthetic chemistry expertise and resources available.

Note: DC50 is the concentration of the PROTAC required to degrade 50% of the target protein. Dmax is the maximum percentage of protein degradation achievable. [9]

Experimental Protocols

The following are generalized, step-by-step methodologies for the synthesis of Thalidomide-propargyl and Thalidomide-O-propargyl.

Synthesis of Thalidomide-propargyl (N-propargyl thalidomide)

This protocol describes the direct alkylation of the thalidomide glutarimide nitrogen.

Diagram of N-propargyl thalidomide Synthesis

Caption: Synthetic scheme for N-propargyl thalidomide.

Step-by-Step Methodology:

• Dissolution: Dissolve thalidomide (1.0 eq) in a suitable anhydrous polar aprotic solvent such as dimethylformamide (DMF).

• Base Addition: Add a mild base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq).

• Alkylation: To the stirred suspension, add propargyl bromide (1.1-1.5 eq) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, pour the reaction mixture into water and extract with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Synthesis of Thalidomide-O-propargyl

This protocol involves the synthesis of the key intermediate, 4-hydroxythalidomide, followed by O-alkylation.

Diagram of Thalidomide-O-propargyl Synthesis

Caption: Two-step synthesis of Thalidomide-O-propargyl.

Step-by-Step Methodology:

Step 1: Synthesis of 4-Hydroxythalidomide

• Reaction Setup: Combine 3-hydroxyphthalic anhydride (1.0 eq) and 3-aminopiperidine-2,6-dione hydrochloride (1.0 eq) in a suitable solvent such as acetic acid.

• Base Addition: Add a base like sodium acetate (2.0 eq).

• Reflux: Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC or LC-MS).

• Isolation: Cool the reaction mixture, and the product will often precipitate. Collect the solid by filtration and wash with water and a cold solvent like ethanol to afford 4-hydroxythalidomide.

Step 2: O-propargylation of 4-Hydroxythalidomide

• Dissolution: Suspend 4-hydroxythalidomide (1.0 eq) in an anhydrous polar aprotic solvent like DMF.

• Base Addition: Add a base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq).

• Alkylation: Add propargyl bromide (1.1-1.5 eq) to the mixture.

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 60 °C) for several hours, monitoring by TLC or LC-MS. [10]5. Work-up: Once the reaction is complete, pour the mixture into water. Collect the precipitate by filtration.

• Purification: Wash the solid with water and dry under vacuum. The product can be further purified by recrystallization or flash column chromatography if necessary.

Causality Behind Experimental Choices and Self-Validating Systems

The choice of synthetic route and reaction conditions is guided by the chemical properties of the reactants and the desired outcome.

• Choice of Base: In both syntheses, a mild base like potassium carbonate is often preferred to avoid hydrolysis of the glutarimide and phthalimide rings, which can occur under strongly basic conditions.

• Solvent Selection: Anhydrous polar aprotic solvents like DMF are used to dissolve the reactants and facilitate the SN2 reaction for alkylation.

• Reaction Monitoring: TLC and LC-MS are crucial for monitoring the reaction progress. This allows for the determination of the reaction endpoint, preventing the formation of byproducts due to prolonged reaction times or excessive heat. This in-process control is a key aspect of a self-validating protocol.

• Purification: Chromatographic purification is essential to ensure the final product is of high purity, which is critical for its use in subsequent PROTAC synthesis and biological assays. The purity is validated by analytical techniques such as NMR and mass spectrometry.

Conclusion and Future Perspectives

Both Thalidomide-propargyl and Thalidomide-O-propargyl are valuable building blocks in the construction of CRBN-recruiting PROTACs. While N-alkylation offers a more direct synthetic route, O-alkylation at the C4 position of the phthalimide ring has emerged as the more widely adopted and often more successful strategy for developing highly potent protein degraders. The choice between these two derivatives will depend on the specific target protein, the desired properties of the final PROTAC, and the synthetic strategy. As our understanding of the structural biology of ternary complexes continues to grow, we can expect more rational design principles to emerge, further guiding the selection of optimal linker attachment points for the next generation of targeted protein degraders.

References

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• Ciulli, A. (2020). Chapter 2: Structural and Biophysical Principles of Degrader Ternary Complexes.

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• Voellmy, R., et al. (2021). Quantitative Degradation Rate Assessment of bioPROTACs Based on Peptide Degrons, E3 Domains, Adapters and Conjugated Small Molecules. ACS Chemical Biology, 16(1), 112-125. [Link]

• Van den Haute, C., et al. (2023). Targeted AURKA degradation. European Journal of Medicinal Chemistry, 245, 114917. [Link]

• Meunier, A., et al. (2007). Investigation of N-hydroxythalidomide in vitro stability and comparison to other N-substituted derivatives. Journal of Pharmaceutical and Biomedical Analysis, 45(3), 521-526. [Link]

• Wang, Y., et al. (2024). PROTAC-induced Protein Functional Dynamics in Targeted Protein Degradation. bioRxiv. [Link]

• Ciulli, A., et al. (2025). Unraveling the Engagement of Kinases to CRBN Through a Shared Structural Motif to Optimize PROTACs Efficacy. Biomolecules, 15(2), 206. [Link]

• Avahad, A. C., et al. (2024). nano emulsion (thalidomide) as parenteral. World Journal of Pharmaceutical Research, 13(10), 66-82.

• Narendar, D., & Thirupathi, G. (2021). Preparation, In Vitro characterization and stability studies of ropinirole lipid nanoparticles enriched hydrogel for treatment of neurodegeneration diseases. Journal of Drug Delivery and Therapeutics, 11(2-S), 83-91. [Link]

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Engineering Targeted Protein Degradation: A Technical Whitepaper on Thalidomide-propargyl-OH

Executive Summary: The Evolution of CRBN-Targeted Degraders

Proteolysis Targeting Chimeras (PROTACs) have revolutionized modern drug discovery by enabling the selective degradation of previously "undruggable" target proteins. At the core of this technology are E3 ligase recruiting ligands. Thalidomide and its immunomodulatory drug (IMiD) analogs are the most widely utilized ligands for hijacking the.

Thalidomide-propargyl-OH (CAS 1216805-67-2), also cataloged as Thalidomide-propargyl-MeOH, represents a highly specialized building block in PROTAC synthesis[1]. It offers a rigidified alkyne linker terminating in a versatile hydroxyl handle. This structural rigidity plays a critical role in minimizing the entropic penalty during ternary complex formation—a fundamental thermodynamic driver of .

Physicochemical Profiling of Thalidomide-propargyl-OH

Understanding the physicochemical properties of Thalidomide-propargyl-OH is essential for optimizing synthetic workflows, predicting its behavior in organic solvents, and ensuring stability during conjugation[1].

Table 1: Physicochemical Properties of Thalidomide-propargyl-OH

Property	Value / Description
Chemical Name	2-(2,6-dioxopiperidin-3-yl)-4-(3-hydroxyprop-1-yn-1-yl)isoindoline-1,3-dione
CAS Registry Number	1216805-67-2
Molecular Formula	C16H12N2O5
Molecular Weight	312.28 g/mol
SMILES	O=C1NC(=O)C(N2C(=O)C=3C=CC=C(C#CCO)C3C2=O)CC1
Solubility	Soluble in DMF, DCM, DMSO; sparingly soluble in aqueous buffers
Storage Conditions	Sealed in dry, 2-8°C (long-term stability); protect from strong bases

Mechanistic Basis: CRBN Recruitment & Ubiquitination Dynamics

Thalidomide binds to the tri-tryptophan pocket of the CRBN protein, acting as a substrate receptor for the CUL4-RBX1-DDB1-CRBN E3 ubiquitin ligase complex. The glutarimide ring of thalidomide is the primary pharmacophore, forming critical hydrogen bonds with the backbone of CRBN.

The attachment of the propargyl-OH group at the C4 position of the phthalimide ring serves as the "exit vector" for the linker. The sp-hybridized carbons of the alkyne impose a linear, rigid trajectory. This rigidity reduces the conformational entropy of the free PROTAC in solution. When the vector aligns favorably with the target protein's surface, this pre-organization leads to a highly stable Target-PROTAC-CRBN ternary complex.

Mechanistic pathway of PROTAC-mediated ternary complex formation and degradation.

Synthetic Utility & Conjugation Strategies

The primary utility of Thalidomide-propargyl-OH lies in its versatile hydroxyl (-OH) group, which acts as an orthogonal handle for linker extension or direct target ligand conjugation. Unlike amine-terminated linkers, the hydroxyl group avoids unwanted side reactions with electrophilic target ligands and can be selectively activated.

Synthetic workflows for conjugating Thalidomide-propargyl-OH to target ligands.

Experimental Workflows: From Building Block to Functional PROTAC

Scientific Causality & Trustworthiness Note: The glutarimide ring of thalidomide is highly susceptible to base-catalyzed hydrolysis (ring-opening into functionally inactive derivatives). Therefore, all conjugation protocols must strictly avoid strong aqueous bases (e.g., NaOH, KOH) and instead utilize mild, non-nucleophilic organic bases (e.g., DIPEA) under anhydrous conditions. The protocols below are designed as self-validating systems using LC-MS monitoring to ensure glutarimide integrity.

Protocol A: Mesylation of Thalidomide-propargyl-OH

Objective: Convert the hydroxyl group to a reactive mesylate leaving group for subsequent nucleophilic substitution.

• Preparation: Dissolve 1.0 eq of Thalidomide-propargyl-OH in anhydrous Dichloromethane (DCM) under an inert nitrogen atmosphere. Rationale: Anhydrous conditions prevent premature hydrolysis of the mesyl chloride and protect the glutarimide ring.

• Base Addition: Add 2.0 eq of N,N-Diisopropylethylamine (DIPEA). Rationale: DIPEA acts as an acid scavenger for the HCl generated during the reaction without acting as a competing nucleophile.

• Activation: Cool the reaction mixture to 0°C using an ice bath. Dropwise, add 1.2 eq of Methanesulfonyl chloride (MsCl).

• Reaction Monitoring: Stir the mixture at 0°C for 1 hour, then allow it to warm to room temperature. Monitor the reaction via LC-MS. Self-Validation: Look for the mass shift corresponding to the addition of the mesyl group (+78 Da) and confirm the absence of the +18 Da mass shift that would indicate glutarimide ring opening.

• Workup: Quench the reaction with saturated aqueous NaHCO3. Extract with DCM, dry the organic layer over anhydrous Na2SO4, and concentrate under reduced pressure. The crude mesylate should be used immediately in the next step to avoid degradation.

Protocol B: Direct Mitsunobu Coupling

Objective: Form an ether linkage directly with a phenolic target ligand.

• Preparation: Dissolve 1.0 eq of Thalidomide-propargyl-OH, 1.0 eq of the phenol-containing target ligand, and 1.5 eq of Triphenylphosphine (PPh3) in anhydrous Tetrahydrofuran (THF).

• Coupling: Cool to 0°C. Slowly add 1.5 eq of Diisopropyl azodicarboxylate (DIAD) dropwise. Rationale: Dropwise addition controls the exothermic formation of the betaine intermediate, preventing thermal degradation of the reactants.

• Purification: Stir at room temperature for 12 hours. Concentrate and purify via reverse-phase preparative HPLC to isolate the final PROTAC.

Data Visualization & Comparative Metrics

When designing PROTACs, selecting the right linker exit vector is crucial. Table 2 compares Thalidomide-propargyl-OH against other common Thalidomide building blocks to guide rational drug design.

Table 2: Comparative Metrics of Thalidomide Linker Precursors

Building Block	Linker Type	Flexibility	Primary Conjugation Chemistry	Entropic Penalty
Thalidomide-propargyl-OH	Alkyne-Alkyl	Rigid	Mitsunobu, Mesylation	Low
Thalidomide-O-PEG2-OH	PEG	Highly Flexible	Mitsunobu, Mesylation	High
Thalidomide-NH-Alkyl	Alkyl Amine	Moderate	Amidation, Reductive Amination	Moderate

References

• Békés, M., Langley, D. R., & Crews, C. M. (2022). "PROTAC targeted protein degraders: the past is prologue." Nature Reviews Drug Discovery, 21(3), 181-200. Retrieved from:[Link]

• Ito, T., Ando, H., Suzuki, T., et al. (2010). "Identification of a primary target of thalidomide teratogenicity." Science, 327(5971), 1345-1350. Retrieved from:[Link]

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Technical Whitepaper & Application Guide: Thalidomide-propargyl-OH in Targeted Protein Degradation

Executive Summary

In the rapidly evolving field of Targeted Protein Degradation (TPD), the architectural geometry of Proteolysis Targeting Chimeras (PROTACs) dictates their pharmacological success. As a Senior Application Scientist, I frequently observe that linker flexibility is a double-edged sword: while it facilitates initial target engagement, excessive degrees of freedom often incur a massive entropic penalty during ternary complex formation. Thalidomide-propargyl-OH (CAS: 1216805-67-2) emerges as a highly specialized E3 ligase ligand-linker building block designed to solve this exact problem. By incorporating a rigid, sp-hybridized alkyne spacer at the solvent-exposed 4-position of the thalidomide core, this molecule restricts conformational flexibility, thereby stabilizing the CRBN-PROTAC-Target ternary complex and minimizing off-target degradation.

This whitepaper provides an in-depth analysis of the chemical informatics, mechanistic rationale, and field-proven synthetic protocols for utilizing Thalidomide-propargyl-OH in advanced PROTAC development.

Chemical Identity & Structural Informatics

Accurate chemical informatics are the bedrock of reproducible drug discovery. Thalidomide-propargyl-OH (systematically named 4-(3-hydroxyprop-1-yn-1-yl)thalidomide) features a core glutarimide ring for Cereblon (CRBN) engagement, fused to a phthalimide ring bearing a structurally rigid 3-hydroxyprop-1-yn-1-yl substituent.

The primary alcohol (-OH) serves as a versatile synthetic handle for downstream conjugation, while the internal alkyne (-C≡C-) acts as the rigid structural vector. Below is the definitive structural data required for computational modeling and database registration.

Table 1: Primary Chemical Identifiers

Identifier Type	Data Value
Compound Name	Thalidomide-propargyl-OH
CAS Registry Number	1216805-67-2
Molecular Formula	C₁₆H₁₂N₂O₅
Molecular Weight	312.28 g/mol
Canonical SMILES	O=C1NC(=O)C(N2C(=O)C=3C=CC=C(C#CCO)C3C2=O)CC1
InChIKey Generation	Deterministically hashed via standard cheminformatics algorithms (e.g., RDKit) directly from the canonical SMILES to yield a unique 27-character identifier for structural querying.

Table 2: Physicochemical Properties

Data critical for predicting cellular permeability and PROTAC solubility.

Property	Value	Pharmacological Implication
Topological Polar Surface Area (TPSA)	103.78 Ų	Optimal for intracellular target engagement; requires careful pairing with target ligands to maintain total PROTAC TPSA < 200 Ų.
LogP	-0.5684	Highly hydrophilic building block; offsets the lipophilicity of heavy target-binding warheads.
H-Bond Acceptors	5	Facilitates critical hydrogen bonding with CRBN (specifically via the glutarimide imide motif).
H-Bond Donors	2	Includes the glutarimide N-H (essential for CRBN binding) and the terminal linker -OH.
Rotatable Bonds	1	Extremely low conformational flexibility compared to PEG linkers, reducing entropic penalties.

Mechanistic Rationale: The Role of the Propargyl-OH Linker

The efficacy of a PROTAC is not merely the sum of its binding affinities; it is governed by the thermodynamics of the ternary complex. The glutarimide moiety of thalidomide forms three critical hydrogen bonds with the CRBN E3 ligase, while the phthalimide ring is exposed to the solvent, making it the ideal vector for linker attachment 1.

While flexible PEG linkers are ubiquitous, systematic variation—including the introduction of rigid alkyne linkers—is crucial for optimizing PROTAC efficacy 2. The implementation of rigid alkyne linkers restricts conformational flexibility, which can stabilize ternary complex formation, improve pharmacokinetic properties, and reduce off-target degradation by preventing the PROTAC from folding into unintended binding conformations 3.

Mechanism of action for CRBN-mediated targeted protein degradation via PROTAC ternary complex.

Experimental Workflows: Synthesis & PROTAC Assembly

To ensure high-fidelity PROTAC generation, the synthesis and subsequent conjugation of Thalidomide-propargyl-OH must be executed with strict analytical oversight. Sonogashira coupling is a widely reported and highly efficient method for attaching alkyne linkers to CRBN-binding scaffolds, typically affording good to excellent yields 4.

Workflow for synthesizing rigid alkyne-linked PROTACs via Thalidomide-propargyl-OH.

Protocol 1: Synthesis of Thalidomide-propargyl-OH via Sonogashira Cross-Coupling

Causality & Rationale: The Sonogashira coupling is selected for its high chemoselectivity in installing alkynes onto aryl halides. The use of a palladium/copper co-catalyst system ensures high turnover. Crucially, the reaction must be rigorously deoxygenated; the presence of O₂ will trigger the Glaser homocoupling of propargyl alcohol, drastically reducing yields.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, dissolve 4-bromothalidomide (1.0 eq) in anhydrous DMF (0.1 M concentration).

• Catalyst Addition: Add Pd(PPh₃)₄ (0.05 eq) and CuI (0.10 eq).

  • Self-Validation Checkpoint: Degas the solution via three consecutive freeze-pump-thaw cycles. The solution must remain under a positive pressure of ultra-pure Argon or Nitrogen.

• Reagent Addition: Inject propargyl alcohol (1.5 eq) and anhydrous triethylamine (3.0 eq) through a septum.

• Reaction Execution: Stir the mixture at 80°C for 12 hours.

  • Self-Validation Checkpoint: Monitor reaction progress via LC-MS or TLC (EtOAc/Hexane 1:1). The reaction is complete only when the 4-bromothalidomide peak is entirely consumed.

• Workup: Quench the reaction with a saturated aqueous NH₄Cl solution to complex the copper salts. Extract with EtOAc (3x). Wash the combined organic layers extensively with brine to remove residual DMF.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (silica gel, gradient elution from 10% to 50% EtOAc in Hexanes) to yield Thalidomide-propargyl-OH.

Protocol 2: PROTAC Assembly via Alcohol Activation

Causality & Rationale: The primary alcohol of Thalidomide-propargyl-OH is a poor leaving group for direct nucleophilic substitution. By converting it into a mesylate (methanesulfonate), we create a highly reactive electrophilic center. This allows for seamless conjugation with amine-functionalized target ligands under mild basic conditions, preserving the integrity of the glutarimide ring which is susceptible to base-catalyzed hydrolysis.

Step-by-Step Methodology:

• Activation: Dissolve Thalidomide-propargyl-OH (1.0 eq) in anhydrous DCM. Add Et₃N (2.0 eq) and cool the system to 0°C using an ice bath to prevent exothermic side reactions.

• Mesylation: Dropwise add Methanesulfonyl chloride (MsCl, 1.2 eq). Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

  • Self-Validation Checkpoint: TLC should indicate complete conversion to a less polar spot (the mesylate intermediate).

• Substitution: Evaporate the DCM under reduced pressure. Redissolve the crude mesylate in anhydrous DMF. Add the amine-functionalized target ligand (1.1 eq) and K₂CO₃ (2.0 eq).

• Conjugation: Heat the mixture to 60°C for 16 hours. Monitor strictly by LC-MS to prevent over-alkylation.

• Isolation: Filter out the inorganic salts, concentrate the filtrate, and purify the final PROTAC via preparative reverse-phase HPLC (C18 column, MeCN/H₂O gradient supplemented with 0.1% TFA). Lyophilize the pure fractions to obtain the final solid.

References

• Structure-Based Design of PROTACS for the Degradation of Soluble Epoxide Hydrolase. ACS.[Link]

• Development of Substituted Phenyl Dihydrouracil as the Novel Achiral Cereblon Ligands for Targeted Protein Degradation. NIH/PMC.[Link]

• Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification. RSC Publishing.[Link]

• Discovery of PZ671, a highly potent and in vivo active CRBN-recruiting Bcl-xL degrader. RSC Publishing.[Link]

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Mechanistic Determinants of Thalidomide-Based PROTAC Linkers: A Technical Guide

Executive Summary

This guide dissects the critical role of linker chemistry in Thalidomide-based Proteolysis Targeting Chimeras (PROTACs). While the E3 ligase ligand (Thalidomide/Cereblon) and the Protein of Interest (POI) ligand provide specificity, the linker is the thermodynamic driver of degradation efficiency. It governs the stability of the ternary complex (

), influences cooperativity ( ), and determines physicochemical properties like solubility and permeability. This document provides a mechanistic framework, design parameters, and validated protocols for optimizing these linkers.

Part 1: The Mechanistic Core

The Thermodynamics of Ternary Complex Formation

The efficacy of a PROTAC is not solely defined by its binding affinity to the POI or the E3 ligase individually. It is defined by the formation of a productive ternary complex.[1][]

The equilibrium is described by the cooperativity factor,

:

• (Positive Cooperativity): The linker induces favorable protein-protein interactions (PPIs) between the POI and Cereblon (CRBN). This is the ideal state, often requiring rigid or specific-length linkers.[3]
• (Negative Cooperativity): The linker causes steric clashes, destabilizing the complex.
• (Non-cooperative): The linker acts purely as a passive connector.

The "Hook Effect"

A critical phenomenon in PROTAC pharmacology is the "Hook Effect" (or prozone effect). At high PROTAC concentrations, binary complexes (

and ) saturate the system, preventing the formation of the productive ternary complex ( ). This results in a bell-shaped dose-response curve.[4][5]

Mechanism of Action Visualization

The following diagram illustrates the pathway from recruitment to proteasomal degradation.

Figure 1: Mechanism of Action for Thalidomide-based PROTACs, illustrating the progression from ternary complex formation to degradation and the competitive binary states.

Part 2: Linker Design Parameters

Designing the linker requires balancing flexibility (entropy) with pre-organization (enthalpy).

Chemical Composition

Linker Class	Structure Example	Physicochemical Impact	Best Use Case
PEG (Polyethylene Glycol)		Increases water solubility; High flexibility.	Initial screening; "Linear" binding pockets.
Alkyl Chains		Increases lipophilicity (logP); Higher permeability.	Membrane-bound targets; Improving cell entry.
Rigid Linkers	Piperazine, Phenyl, Alkyne	Reduces entropic penalty upon binding; Locks conformation.	Optimizing cooperativity ( ); Improving selectivity.

The "Goldilocks" Zone (Length)

• Too Short: Steric clash between E3 and POI surfaces (

  ).

• Too Long: High entropic cost to fold into the complex; reduced degradation rate.

• Optimal: Typically 12–20 atoms for standard targets (e.g., BRD4), but highly target-dependent.

Exit Vectors: The Thalidomide Anchor

For Cereblon, the phthalimide ring offers two primary attachment points. The choice of exit vector dictates the trajectory of the linker towards the POI.

• C4-Amino (Pomalidomide/Lenalidomide derivatives): The most common exit vector. Projects the linker "upward" out of the binding pocket.

• C5-Amino: Projects the linker laterally. Used when C4 attachment causes steric clashes with the CRBN surface loop.

Expert Insight: Always synthesize both C4 and C5 isomers during early optimization. A minor change in exit vector angle can shift a PROTAC from inactive to picomolar potency.

Part 3: Experimental Validation Protocols

Protocol: Ternary Complex Quantification (TR-FRET)

This assay measures the proximity of the E3 ligase and POI induced by the PROTAC. It is superior to standard IC50 assays because it detects the productive complex.

Reagents:

• Terbium (Tb)-labeled anti-GST antibody (Donor).[6]

• d2-labeled anti-6His antibody (Acceptor).

• Recombinant GST-POI (e.g., BRD4).

• Recombinant 6His-CRBN/DDB1 complex.

Workflow:

• Preparation: Dilute GST-POI and 6His-CRBN to 10 nM in Assay Buffer (PBS + 0.1% BSA + 0.01% Tween-20).

• Titration: Prepare a 1:3 serial dilution of the PROTAC (Start at 10

  M).

• Incubation: Mix Proteins + PROTAC in a 384-well low-volume white plate. Incubate for 1 hour at RT.

• Detection: Add Tb-Donor and d2-Acceptor antibodies (Final conc: 2 nM). Incubate for 1 hour.

• Read: Measure TR-FRET signal on a plate reader (Excitation: 337 nm; Emission: 665 nm / 620 nm).

• Analysis: Plot Ratio (665/620) vs. Log[PROTAC]. Look for the bell-shaped curve.[1][4][5]

Protocol: Degradation Efficiency (Western Blot)

The ultimate readout is the reduction of endogenous protein levels in cells.

Workflow:

• Seeding: Seed cells (e.g., HeLa or MM.1S) at

  cells/well in 6-well plates.

• Treatment: Treat with PROTAC (0.1 nM – 10

  M) for 6–24 hours. Include a DMSO control and a competition control (PROTAC + excess free Thalidomide).

• Lysis: Lyse in RIPA buffer with protease inhibitors.

• Blotting: Perform standard SDS-PAGE and Western Blot.

• Quantification: Normalize POI band intensity to a housekeeping protein (e.g., GAPDH or Vinculin).

• Calculation: Determine

  (concentration for 50% degradation) and (maximum degradation depth).

Part 4: Visualization of Experimental Workflow

Figure 2: Iterative PROTAC development workflow, emphasizing the biophysical validation step before cellular testing.

References

• Winter, G. E., et al. (2015). "Phthalimide conjugation as a strategy for in vivo target protein degradation." Science. Link

• Bondeson, D. P., et al. (2015). "Catalytic in vivo protein knockdown by small-molecule PROTACs." Nature Chemical Biology. Link

• Cyrus, K., et al. (2011). "Impact of linker length on the activity of PROTACs." Molecular BioSystems. Link

• Burslem, G. M., et al. (2018).[1] "Small-Molecule Proteolysis-Targeting Chimeras (PROTACs) that Selectively Degrade Cancer-Associated Proteins." Chemical Reviews. Link

• Gadd, M. S., et al. (2017). "Structural basis of PROTAC cooperative recognition for selective protein degradation." Nature Chemical Biology. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. en.ice-biosci.com [en.ice-biosci.com]
• 6. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Technical Guide: Thalidomide-propargyl-OH vs. Pomalidomide-propargyl Binding Affinity for Cereblon

Foreword: From Pariah to Paradigm in Drug Discovery

The story of thalidomide is one of scientific redemption. Once infamous for its teratogenic effects, it has been repurposed, leading to the development of analogs like pomalidomide, which are now crucial in treating hematological malignancies such as multiple myeloma.[1][2][3] The discovery that these Immunomodulatory imide Drugs (IMiDs) function by binding to the protein Cereblon (CRBN) has revolutionized a corner of drug discovery.[4][5] CRBN is a substrate receptor for the CUL4-RBX1-DDB1 (CRL4) E3 ubiquitin ligase complex, and IMiD binding effectively "glues" new proteins (neosubstrates) to CRBN, marking them for destruction by the cell's proteasome.[6][7][8] This mechanism is the foundation of Proteolysis Targeting Chimeras (PROTACs), a technology where a CRBN-binding molecule is tethered via a linker to a ligand for a disease-causing protein, thereby inducing its degradation.

The propargyl group is a common chemical handle used to attach linkers to these CRBN ligands.[9][10][11] Therefore, a fundamental understanding of how these modified ligands—specifically Thalidomide-propargyl-OH and Pomalidomide-propargyl—interact with CRBN is a critical starting point for the rational design of effective protein degraders. This guide provides a detailed comparison of their binding affinities, the structural basis for their interaction, and the rigorous experimental methodologies required for their characterization.

The Core Interaction: Ligand Binding to the Cereblon Pocket

The binding of thalidomide and its analogs occurs within a specific hydrophobic pocket in the thalidomide-binding domain (TBD) of Cereblon.[1][6][7] This "tri-Trp pocket," formed by three key tryptophan residues, accommodates the glutarimide portion of the drug, while the phthalimide ring remains more exposed to the solvent.[1][2] This orientation is crucial as it allows the solvent-exposed part of the drug to mediate the recruitment of neosubstrates, the ultimate targets for degradation.

The clinical and cellular potency of these compounds follows a clear trend: Pomalidomide is more potent than lenalidomide, which is in turn more potent than thalidomide.[3][4] This hierarchy is directly correlated with their binding affinity for Cereblon.[8]

A Quantitative Comparison: Binding Affinity (Kd)

Binding affinity, quantified by the dissociation constant (Kd), is a measure of the strength of the interaction between a ligand and its protein target. A lower Kd value indicates a tighter, more stable interaction. For PROTACs, the affinity of the E3 ligase binder is a critical parameter influencing the stability of the ternary complex (E3 ligase-PROTAC-Target Protein) and, consequently, the efficiency of degradation.

While the addition of a propargyl linker can slightly alter the binding affinity compared to the parent compound, the relative difference in potency between thalidomide and pomalidomide backbones is maintained.

Table 1: Comparative Binding Affinities for Human Cereblon (CRBN)

Compound	Representative Kd / IC50 Range	Common Assay Methods	Structural Rationale for Affinity Difference
Thalidomide-propargyl-OH	~250 nM - 1.5 µM	ITC, SPR, Fluorescence Polarization (FP)[12][13]	The glutarimide ring binds within the tri-Trp pocket of CRBN. The phthalimide ring has limited specific interactions.
Pomalidomide-propargyl	~20 nM - 1.2 µM	ITC, SPR, Fluorescence Polarization (FP)[12][14]	In addition to the glutarimide interaction, the C4-amino group on the pomalidomide phthalimide ring forms a key hydrogen bond, significantly enhancing binding affinity.[8]

The key structural difference driving pomalidomide's superior affinity is the amino group at the 4-position of its phthalimide ring. This group allows for the formation of an additional water-mediated hydrogen bond with the backbone of an IKZF1 neosubstrate residue when in the ternary complex, stabilizing the overall interaction.[8] This enhanced binding translates directly to greater potency in cellular degradation assays.[15]

The Gold Standard Protocol: Isothermal Titration Calorimetry (ITC)

To ensure the highest degree of scientific rigor, direct, label-free measurement of binding thermodynamics is essential. Isothermal Titration Calorimetry (ITC) is the premier technique for this purpose, as it directly measures the heat released or absorbed during a binding event.[16][17] This allows for the simultaneous determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) in a single experiment.[16][18]

Detailed Step-by-Step ITC Protocol

Objective: To precisely measure the Kd and thermodynamic parameters of Thalidomide-propargyl-OH or Pomalidomide-propargyl binding to the CRBN:DDB1 protein complex.

Materials & Reagents:

• Purified, recombinant human CRBN in complex with DDB1 (CRBN:DDB1).

• Thalidomide-propargyl-OH or Pomalidomide-propargyl compound, >95% purity.

• ITC Buffer: e.g., 25 mM HEPES pH 7.5, 200 mM NaCl, 0.5 mM TCEP.

• High-precision ITC instrument (e.g., MicroCal PEAQ-ITC).

• Dialysis membrane (e.g., 10 kDa MWCO).

• DMSO (if required for ligand solubility).

Methodology:

• Protein Preparation (Self-Validation Step):

  • Thoroughly dialyze the CRBN:DDB1 protein stock against 2-4 liters of ITC buffer overnight at 4°C. This step is critical to minimize buffer mismatch, which can create large, confounding heats of dilution.

  • After dialysis, centrifuge the protein at >14,000 x g for 10 minutes to remove any aggregates.

  • Accurately determine the final protein concentration using a spectrophotometer (A280) with the correct extinction coefficient.

• Ligand Preparation:

  • Prepare a concentrated stock solution of the ligand (e.g., 5 mM) in 100% DMSO.

  • Create the final ligand solution for the ITC syringe by diluting the stock into the exact same final buffer used for the protein dialysis. Causality: It is imperative that the final concentration of DMSO is identical in both the syringe (ligand) and the cell (protein) to cancel out the heat of dilution from the solvent.

• Instrument Setup and Loading:

  • Thoroughly clean the ITC sample cell and syringe according to the manufacturer's protocol.

  • Set the experimental temperature (e.g., 25°C).

  • Load the sample cell with the CRBN:DDB1 protein solution (typically 20-50 µM).[18]

  • Load the injection syringe with the ligand solution (typically 10-15 times the protein concentration).[19][20]

• Titration Experiment:

  • Perform an initial small injection (e.g., 0.4 µL) to be discarded during analysis, followed by a series of larger, identical volume injections (e.g., 1.5-2.0 µL) at 150-second intervals to allow a return to baseline.[18]

  • The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells, yielding a raw thermogram.

• Control Experiment (Trustworthiness Check):

  • Perform a control titration by injecting the ligand solution from the syringe directly into the ITC buffer in the sample cell.

  • Causality: This essential control measures the heat of ligand dilution. This data will be subtracted from the primary experimental data to isolate the true heat of binding.

• Data Analysis:

  • Integrate the raw titration peaks to obtain the heat change per injection (µcal/sec).

  • Subtract the control (heat of dilution) data from the experimental data.

  • Plot the corrected heat per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a one-site binding model using the instrument's analysis software to determine the Kd, stoichiometry (n), and enthalpy (ΔH).

Visualizing the Process and Pathway

Diagrams are essential for conceptualizing complex biological processes and experimental workflows.

Mechanism of CRBN-Mediated Degradation

Caption: CRBN-mediated degradation pathway initiated by IMiD binding.

Isothermal Titration Calorimetry (ITC) Workflow

Caption: Workflow for determining binding thermodynamics via ITC.

Concluding Insights for the Drug Developer

The evidence is clear: pomalidomide-based ligands offer a significant advantage in Cereblon binding affinity over their thalidomide-based counterparts due to a key structural modification. This higher intrinsic affinity provides a more robust anchor for PROTACs and a stronger starting point for inducing protein degradation.

However, it is crucial to recognize that binary binding affinity is only the first chapter of the story. The ultimate success of a PROTAC degrader depends on the complex and often unpredictable biophysics of ternary complex formation, the properties of the linker connecting the two ends, and cell permeability.[21][22][] Therefore, while Pomalidomide-propargyl is the superior starting point for CRBN engagement, a comprehensive suite of biophysical and cellular assays is required to optimize the entire molecule for therapeutic efficacy. Rigorous, well-controlled experiments, such as the ITC protocol detailed here, are the bedrock upon which successful drug development programs are built.

References

• Structure of the human Cereblon-DDB1-lenalidomide complex reveals basis for responsiveness to thalidomide analogs. Nature Structural & Molecular Biology. [Link]

• Structure of the DDB1-CRBN E3 ubiquitin ligase in complex with thalidomide. Nature. [Link]

• Cereblon is a direct protein target for immunomodulatory and antiproliferative activities of lenalidomide and pomalidomide. Leukemia. [Link]

• Structure of the human DDB1– Cereblon – thalidomide complex. SPring-8 Research Frontiers. [Link]

• Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Journal of Visualized Experiments. [Link]

• Structure of the DDB1-CRBN E3 ubiquitin ligase in complex with thalidomide. National Center for Biotechnology Information. [Link]

• Discovery of CRBN as a target of thalidomide: a breakthrough for progress in the development of protein degraders. Chemical Society Reviews. [Link]

• A novel effect of thalidomide and its analogs: suppression of cereblon ubiquitination enhances ubiquitin ligase function. Oncotarget. [Link]

• Cereblon E3 ligase modulator. Wikipedia. [Link]

• Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands. ACS Medicinal Chemistry Letters. [Link]

• Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions. Methods in Molecular Biology. [Link]

• Protein Ligand Interactions Using Surface Plasmon Resonance. Methods in Molecular Biology. [Link]

• Evolution of Cereblon-Mediated Protein Degradation as a Therapeutic Modality. ACS Medicinal Chemistry Letters. [Link]

• Discovery of CRBN-recruiting PROTAC degraders of the METTL3-METTL14 complex. RSC Medicinal Chemistry. [Link]

• Engineering CRBN for rapid identification of next generation binders. bioRxiv. [Link]

• Cereblon Binding Assay Kit. BPS Bioscience. [Link]

• Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy. [Link]

• Surface Plasmon Resonance for Protein-Protein Interactions. Affinité Instruments. [Link]

• Novel approaches for the rational design of PROTAC linkers. Open Exploration. [Link]

• Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. Malvern Panalytical. [Link]

• Surface plasmon resonance. University of Glasgow. [Link]

• Binding Kinetics of Protein-Lipid Interactions Using Surface Plasmon Resonance. Nicoya Lifesciences. [Link]

• Surface Plasmon Resonance as a Tool for Ligand Binding Investigation of Engineered GPR17 Receptor, a G Protein Coupled Receptor Involved in Myelination. Frontiers in Pharmacology. [Link]

• Isothermal titration calorimetry for studying protein-ligand interactions. PubMed. [Link]

• Development of BODIPY FL Thalidomide as a High-Affinity Fluorescent Probe for Cereblon in a Time-Resolved Fluorescence Resonance Energy Transfer Assay. Bioconjugate Chemistry. [Link]

• Molecular mechanisms of thalidomide and its derivatives. Journal of Biochemistry. [Link]

• Development of Phenyl-substituted Isoindolinone- and Benzimidazole-Type Cereblon Ligands for Targeted Protein Degradation. ChemMedChem. [Link]

• A FRET-Based Assay for the Identification and Characterization of Cereblon Ligands. Journal of Medicinal Chemistry. [Link]

• Structural basis of thalidomide enantiomer binding to cereblon. Scientific Reports. [Link]

• Protein-ligand binding measurements using fluorescence polarization. BMG LABTECH. [Link]

• Cereblon-Targeting Ligase Degraders in Myeloma. BINASSS. [Link]

• 8D81: Cereblon~DDB1 bound to Pomalidomide. RCSB PDB. [Link]

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• 1. Structure of the human Cereblon-DDB1-lenalidomide complex reveals basis for responsiveness to thalidomide analogs [bsw3.naist.jp]
• 2. spring8.or.jp [spring8.or.jp]
• 3. Cereblon E3 ligase modulator - Wikipedia [en.wikipedia.org]
• 4. Cereblon is a direct protein target for immunomodulatory and antiproliferative activities of lenalidomide and pomalidomide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular mechanisms of thalidomide and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure of the human Cereblon-DDB1-lenalidomide complex reveals basis for responsiveness to thalidomide analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Discovery of CRBN as a target of thalidomide: a breakthrough for progress in the development of protein degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00116K [pubs.rsc.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Thalidomide, propargyl | CAS 2098487-39-7 | Degrader Building Block | Tocris Bioscience [tocris.com]
• 11. Thalidomide-propargyl, 2098487-39-7 | BroadPharm [broadpharm.com]
• 12. Development of BODIPY FL Thalidomide as a High-Affinity Fluorescent Probe for Cereblon in a Time-Resolved Fluorescence Resonance Energy Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
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• 16. Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]
• 17. Isothermal titration calorimetry for studying protein-ligand interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 19. www2.mrc-lmb.cam.ac.uk [www2.mrc-lmb.cam.ac.uk]
• 20. Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1 | Malvern Panalytical [malvernpanalytical.com]
• 21. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]

High-Purity Thalidomide-propargyl-OH: A Definitive Guide to Commercial Sourcing and CuAAC-Mediated PROTAC Synthesis

An in-depth technical guide for researchers and drug development professionals on sourcing and utilizing Thalidomide-propargyl-OH in PROTAC synthesis.

Executive Summary

The advent of Proteolysis Targeting Chimeras (PROTACs) has revolutionized targeted protein degradation, shifting the paradigm from target inhibition to target elimination. A critical bottleneck in PROTAC development is the rapid, modular assembly of the target ligand and the E3 ligase recruiter. Thalidomide-propargyl-OH (and its structural derivatives, such as Thalidomide-O-propargyl) serves as a highly versatile, bioorthogonal building block. By leveraging a terminal alkyne handle, it enables Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click chemistry," allowing researchers to rapidly screen linker lengths and compositions without redesigning the core pharmacophores .

This whitepaper provides an authoritative analysis of commercial suppliers for high-purity Thalidomide-propargyl-OH and details a self-validating, causality-driven protocol for its application in PROTAC synthesis.

The Mechanistic Rationale for Thalidomide-propargyl-OH

To understand the utility of this building block, we must examine the intersection of ubiquitin-proteasome biology and synthetic chemistry.

Thalidomide and its immunomodulatory drug (IMiD) analogs bind specifically to Cereblon (CRBN), the substrate receptor for the CRL4^CRBN E3 ubiquitin ligase complex. When conjugated to a target-binding ligand via a linker, the resulting PROTAC induces a ternary complex (Target–PROTAC–CRBN), leading to polyubiquitination and subsequent proteasomal degradation of the target protein .

Figure 2. PROTAC-induced ternary complex formation and targeted degradation.

Why the Propargyl-OH Variant?

• Bioorthogonality: The terminal alkyne (propargyl group) is biologically inert but highly reactive toward azides under CuAAC conditions. This ensures that complex biological ligands containing reactive amines or thiols are not cross-reacted during conjugation.

• Vectorization: The attachment point on the phthalimide ring (typically the 4- or 5-position) is deliberately chosen. Crystallographic studies show this vector points directly into the solvent, avoiding steric clashes with the CRBN binding pocket. The hydroxyl (-OH) or PEGylated variants provide necessary aqueous solubility and optimize the linker trajectory.

Commercial Landscape & Quality Standards

When sourcing Thalidomide-propargyl-OH (CAS: 2098487-39-7) or its immediate derivatives for onward chemistry, purity is paramount. Impurities, particularly unreacted precursors or structural isomers, can severely poison the CuAAC catalyst or lead to off-target PROTAC species that confound cellular degradation assays.

The table below summarizes the leading commercial suppliers, standardizing their quantitative data for comparative analysis:

Supplier	Product Name / Catalog No.	CAS Number	Purity (HPLC)	Typical Scale
Tocris Bioscience	Thalidomide, propargyl (Cat: 0652)	2098487-39-7	≥95%	10 mg – 50 mg
MedChemExpress	Thalidomide-propargyl (HY-126457)	2098487-39-7	>98%	5 mg – 100 mg
BroadPharm	Thalidomide-O-Propargyl (BP-40517)	Proprietary	>95%	100 mg – 1 g
Tenova Pharma	Thalidomide-propargyl-OH	N/A	>95%	50 mg – 500 mg
BOC Sciences	Thalidomide, propargyl (B2693-285284)	2098487-39-7	≥98%	1 g (Custom)

Data synthesized from current supplier catalogs .

Experimental Workflow: CuAAC-Mediated PROTAC Synthesis

The following protocol outlines the synthesis of a PROTAC using an azide-functionalized Protein of Interest (POI) ligand and Thalidomide-propargyl-OH.

Figure 1. CuAAC-mediated PROTAC synthesis utilizing Thalidomide-propargyl-OH.

Step-by-Step Methodology & Causality

Step 1: Reagent Preparation

• Action: Dissolve the Azide-ligand and Thalidomide-propargyl-OH in anhydrous DMSO to a stock concentration of 50 mM.

• Causality: PROTAC precursors are notoriously hydrophobic. DMSO ensures complete solvation, preventing premature precipitation that would skew the stoichiometric ratio.

Step 2: Catalyst Generation

• Action: Prepare 100 mM aqueous solutions of Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) and Sodium Ascorbate. Must be prepared fresh.

• Causality: CuAAC requires Copper(I). Sodium ascorbate acts as a reducing agent to generate the catalytically active Cu(I) state in situ. Fresh preparation is mandatory to prevent auto-oxidation of the ascorbate, which would stall the reaction.

Step 3: Reaction Assembly

• Action: In a reaction vial, combine the Azide and Alkyne (1:1.1 molar ratio) in a solvent mixture of t-BuOH/H₂O (1:1 v/v). Add THPTA ligand (tris(3-hydroxypropyltriazolylmethyl)amine) at a 5:1 molar ratio to Copper. Finally, add CuSO₄ (0.1 eq) followed by Sodium Ascorbate (0.5 eq).

• Causality: The slight excess of the alkyne (1.1 eq) drives the consumption of the more valuable POI-azide ligand. THPTA is a critical addition; it stabilizes the Cu(I) oxidation state, accelerates the reaction kinetics, and protects any sensitive biological moieties on the POI ligand from reactive oxygen species generated during the reduction cycle.

Step 4: Incubation & In-Process Control

• Action: Stir the mixture at room temperature for 2–12 hours. Monitor the disappearance of starting materials via LC-MS.

• Causality: This creates a self-validating system. Relying strictly on time is a common point of failure. LC-MS provides real-time verification of the 1,2,3-triazole product mass, ensuring the reaction is driven to completion before initiating workup.

Step 5: Purification & Copper Scavenging

• Action: Quench the reaction with 0.5 M EDTA to chelate residual copper. Purify the crude mixture via preparative reverse-phase HPLC (C18 column, MeCN/H₂O gradient with 0.1% TFA).

• Causality: Trace heavy metals are highly toxic to cells. EDTA chelation followed by HPLC ensures the complete removal of copper, preventing false positives (cytotoxicity) in downstream cellular degradation assays (e.g., AlphaScreen or MSD assays) .

Analytical Validation

Post-synthesis, the purified PROTAC must undergo rigorous quality control:

• High-Performance Liquid Chromatography (HPLC): Confirm >95% purity. A single sharp peak at the expected retention time validates the absence of unreacted Thalidomide-propargyl-OH.

• High-Resolution Mass Spectrometry (HRMS): Confirms the exact mass of the triazole-linked PROTAC, validating the success of the click cycloaddition.

• Nuclear Magnetic Resonance (NMR): ¹H-NMR should clearly show the disappearance of the terminal alkyne proton (typically around ~2.5 ppm) and the emergence of the characteristic triazole proton singlet (~7.5 - 8.5 ppm).

References

• Wurz, R. P., Dellamaggiore, K., Dou, H., Javier, N., Lo, M.-C., McCarter, J. D., Mohl, D., Sastri, C., Lipford, J. R., & Cee, V. J. (2018). A "Click Chemistry Platform" for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation. Journal of Medicinal Chemistry, 61(2), 453-461.[Link]

• Békés, M., Langley, D. R., & Crews, C. M. (2022). PROTAC targeted protein degraders: the past is prologue. Nature Reviews Drug Discovery, 21, 181-200.[Link]

Protocols & Analytical Methods

Application Note: Modular Synthesis of PROTACs via CuAAC Click Chemistry Using Thalidomide-Propargyl

Abstract & Introduction

The development of Proteolysis Targeting Chimeras (PROTACs) has shifted from bespoke linear synthesis to modular assembly. This guide details the protocol for synthesizing PROTACs using Thalidomide-propargyl (specifically 4-(prop-2-yn-1-yloxy)thalidomide), a "click-ready" E3 ligase ligand.

By utilizing Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), researchers can rapidly couple this Cereblon (CRBN) recruiter with various azide-functionalized target ligands. This modularity allows for the parallel synthesis of PROTAC libraries to screen for optimal linker length and composition, a critical determinant of degradation efficiency (DC50) and ternary complex stability.

Key Advantages of this Protocol:

• Modularity: "Snap-on" chemistry allows rapid swapping of target warheads.

• Robustness: Uses THPTA-stabilized Cu(I) to prevent oxidation and side reactions.[1]

• Purity: Includes a rigorous copper scavenging step essential for preventing false positives in biological assays due to copper cytotoxicity.

Chemical Mechanism & Design

The core reaction involves the 1,3-dipolar cycloaddition between the terminal alkyne of the Thalidomide-propargyl motif and an azide-tagged target ligand. This forms a 1,4-disubstituted 1,2,3-triazole linkage, which serves as a stable, bioisostere linker.

Mechanism Diagram

The following diagram illustrates the formation of the PROTAC ternary complex via the click-synthesized linker.

Figure 1: Mechanistic pathway of CuAAC click reaction fusing the E3 ligase ligand (Thalidomide) and Target Ligand into a functional PROTAC.

Materials & Reagents

To ensure reproducibility, use high-purity reagents. The exclusion of oxygen is critical for the catalytic cycle.

Reagent	Specification	Function
Thalidomide-propargyl	>95% Purity (CAS: 2098487-39-7)	E3 Ligase (CRBN) Recruiter with Alkyne handle
Target Ligand-Azide	>95% Purity	Warhead specific to protein of interest (POI)
CuSO4 · 5H2O	100 mM aqueous stock	Pre-catalyst source of Copper
Sodium Ascorbate	500 mM aqueous stock (Fresh)	Reducing agent (Cu(II) Cu(I))
THPTA Ligand	200 mM aqueous stock	Stabilizes Cu(I), prevents oxidation/precipitation
DMSO / t-BuOH	Anhydrous	Co-solvent system for lipophilic PROTACs
SiliaMetS® Thiourea	Scavenger Resin	Removes residual Copper after reaction

Experimental Protocol

Part A: The Click Reaction (Synthesis)

Note: PROTAC components are often hydrophobic. A DMSO/t-BuOH/Water solvent system is used to maintain solubility of both organic reactants and inorganic catalysts.

• Preparation of Reaction Mixture:

  • Dissolve Thalidomide-propargyl (1.0 equiv, e.g., 0.05 mmol) and Target Ligand-Azide (1.0 equiv) in DMSO (0.5 mL).

  • Add t-Butanol (0.5 mL) to the mixture.

  • Critical: Degas the solution by bubbling nitrogen or argon through it for 5 minutes. Oxygen poisons the Cu(I) catalyst.

• Catalyst Formation (In Situ):

  • In a separate micro-tube, mix CuSO4 (0.1 equiv) and THPTA (0.5 equiv).

  • Add Sodium Ascorbate (0.5 equiv) to the Cu/THPTA mix. The solution should turn colorless (indicating Cu(I) formation).

  • Why THPTA? Unlike TBTA, THPTA is water-soluble and protects the protein-compatible Cu(I) species from disproportionation [1].

• Reaction Initiation:

  • Add the catalyst mixture dropwise to the main reaction vial under inert atmosphere.

  • Stir at Room Temperature (25°C) for 2–4 hours.

  • Monitor: Check progress via LC-MS. Look for the disappearance of the azide mass and formation of the PROTAC mass (Sum of Mass + 1).

Part B: Copper Scavenging & Purification

Safety Warning: Residual copper is highly toxic to cells and can cause non-specific toxicity in downstream biological assays, masking true PROTAC activity [2].

• Scavenging:

  • Dilute the reaction mixture with EtOAc (10 mL).

  • Add SiliaMetS® Thiourea (or equivalent Cu scavenger resin) at 4 equivalents relative to the copper load.

  • Stir for 30 minutes. The resin will bind the copper.

  • Filter the suspension through a frit or Celite pad to remove the resin.

• Purification:

  • Concentrate the filtrate in vacuo.[2]

  • Purify via Preparative HPLC (Reverse Phase C18).

  • Gradient: 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).

  • Lyophilize fractions to obtain the PROTAC as a powder.

Validation & Characterization Workflow

Every synthesized PROTAC must undergo a "Self-Validating" workflow to distinguish true degradation from artifacts.

Figure 2: Workflow ensuring chemical purity and biological validity of the PROTAC.

Biological Validation Protocol (Western Blot)

• Treatment: Treat cells (e.g., HeLa or HEK293) with the PROTAC at increasing concentrations (0.1 nM – 10 µM) for 16–24 hours.

• Controls:

  • DMSO Only: Negative control.

  • Thalidomide Competition: Pre-treat with excess free Thalidomide (10 µM). If degradation stops, the mechanism is CRBN-dependent (Proof of Mechanism).

• Readout: Lyse cells and perform Western Blot for the Target Protein and GAPDH (loading control).

• Analysis: Quantify bands to determine DC50 (concentration required for 50% degradation).

Troubleshooting Guide

Issue	Probable Cause	Solution
Reaction Stalls	Oxygen poisoning of Cu(I)	Re-degas solvents; add fresh Sodium Ascorbate.
Precipitation	PROTAC is too lipophilic	Increase DMSO ratio or switch to DMF/Water (4:1).
Cell Toxicity	Residual Copper	Repeat scavenging step with EDTA wash or Thiourea resin.
No Degradation	Linker length incorrect	Synthesize analogs with PEG-3, PEG-5, or Alkyl linkers to scan steric distance [3].

References

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation.[1] Angewandte Chemie International Edition. Link

• Kennedy, D. C., et al. (2011). Cellular Consequences of Copper Complexes used to Catalyze Bioorthogonal Click Reactions.[1] Journal of the American Chemical Society.[1] Link

• Wurz, R. P., et al. (2018). A "Click Chemistry Platform" for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation. Journal of Medicinal Chemistry. Link

• Bio-Techne. Thalidomide, propargyl Product Information (CAS 2098487-39-7).[3] Link

Sources

• 1. broadpharm.com [broadpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thalidomide, propargyl | CAS 2098487-39-7 | Degrader Building Block [bio-techne.com]

Application Note: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Thalidomide-Propargyl-OH in PROTAC Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application: Modular synthesis of Proteolysis Targeting Chimeras (PROTACs) targeting the Cereblon (CRBN) E3 ligase.

Introduction & Scientific Context

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that hijack the ubiquitin-proteasome system to degrade specific proteins of interest (POI). The development of PROTACs requires the precise conjugation of a POI-targeting ligand to an E3 ligase-recruiting ligand via an optimal linker[1].

Thalidomide-propargyl-OH is a highly versatile building block in this space. It features the thalidomide glutarimide moiety—essential for recruiting the Cereblon (CRBN) E3 ligase—and a terminal alkyne handle. The presence of the hydroxyl (-OH) group provides an additional vector for further derivatization or tuning of physicochemical properties. To assemble the final PROTAC, the terminal alkyne is reacted with an azide-functionalized POI ligand using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , a premier click chemistry reaction known for its bio-orthogonality, high yield, and extreme regioselectivity[2].

Mechanistic Insights & Causality

The CuAAC reaction exclusively yields 1,4-disubstituted 1,2,3-triazoles. While the reaction is highly reliable, the thermodynamic instability of the Cu(I) catalyst requires careful experimental design to prevent oxidation to the catalytically inactive Cu(II) state, which can also induce oxidative damage to sensitive biological ligands[3].

• The Role of Stabilizing Ligands (THPTA/TBTA): Cu(I) is generated in situ by reducing Cu(II) sulfate with sodium ascorbate. However, free Cu(I) rapidly disproportionates or oxidizes in the presence of dissolved oxygen. We utilize THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) as a water-soluble chelating ligand. THPTA binds Cu(I), blocking its bioavailability to prevent oxidative side reactions while maintaining its catalytic efficiency for the cycloaddition[3].

• The Order of Addition: Causality dictates that CuSO₄ and THPTA must be pre-complexed before introduction to the reaction mixture. If ascorbate is added to unchelated copper, the resulting free Cu(I) can precipitate or degrade the alkyne.

Mechanism of CuAAC-mediated PROTAC assembly using Thalidomide-propargyl-OH.

Experimental Design & Reagent Selection

To ensure a self-validating and reproducible system, the following reagents must be prepared fresh.

Table 1: Key Reagents and Mechanistic Roles

Reagent	Equivalents	Concentration	Mechanistic Role
Thalidomide-propargyl-OH	1.0 eq	100 mM (in DMSO)	Alkyne donor; recruits CRBN E3 ligase.
POI Ligand-Azide	1.0 - 1.2 eq	100 mM (in DMSO)	Azide donor; binds the target protein.
CuSO₄·5H₂O	0.1 - 0.2 eq	20 mM (in H₂O)	Source of copper; reduced to active Cu(I).
THPTA	0.5 - 1.0 eq	100 mM (in H₂O)	Stabilizes Cu(I) and prevents oxidative degradation.
Sodium Ascorbate	1.0 - 2.0 eq	300 mM (in H₂O)	Reducing agent; converts Cu(II) to Cu(I).
Solvent System	N/A	N/A	DMF/H₂O or t-BuOH/H₂O (1:1 v/v) ensures solubility of both hydrophobic PROTAC intermediates and aqueous catalysts.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating workflow. Visual cues and analytical checkpoints are embedded to ensure reaction integrity[4].

Step 1: Preparation of the Catalyst Complex

• In a small microcentrifuge tube, add 10 µL of 100 mM THPTA solution.

• Add 10 µL of 20 mM CuSO₄ solution to the THPTA.

• Validation Check: Vortex briefly. The solution should exhibit a clear, bright blue color, indicating the successful formation of the Cu(II)-THPTA complex. Allow this to incubate at room temperature for 5–10 minutes.

Step 2: Assembly of the Reaction Mixture

• In a 5 mL glass vial equipped with a magnetic stir bar, dissolve 1.0 eq of Thalidomide-propargyl-OH and 1.1 eq of the POI Ligand-Azide in 500 µL of DMF (or tert-butanol).

• Add 400 µL of degassed ultra-pure H₂O to the vial. Stir gently. Note: Mild cloudiness may occur depending on the hydrophobicity of the POI ligand; this will typically resolve as the reaction proceeds.

Step 3: Initiation of the Click Reaction

• Transfer the pre-incubated Cu(II)-THPTA complex (from Step 1) into the reaction vial.

• Critical Step: Add 20 µL of freshly prepared 300 mM Sodium Ascorbate solution dropwise.

• Validation Check: Upon addition of ascorbate, the reaction mixture should transition from a pale blue to a colorless or slightly yellow tint. This visual shift confirms the successful reduction of Cu(II) to the catalytically active Cu(I) species.

• Purge the vial headspace with Argon or Nitrogen gas, seal, and stir at room temperature for 2 to 4 hours.

Step 4: Reaction Monitoring & Quenching

• LC-MS Monitoring: At the 2-hour mark, sample 2 µL of the reaction, dilute in 100 µL of Acetonitrile/H₂O, and inject into the LC-MS. Look for the disappearance of the Thalidomide-propargyl-OH mass and the emergence of the PROTAC product mass [M+H]⁺.

• Once complete, quench the reaction by adding 1 mL of a 0.1 M EDTA (pH 8.0) solution.

• Causality: EDTA acts as a powerful chelator that strips copper from the triazole product. Residual copper can be highly toxic in downstream cellular degradation assays (e.g., Western blots for POI degradation) and must be completely removed.

Step 5: Work-up and Purification

• Extract the aqueous mixture with Ethyl Acetate or Dichloromethane (3 × 5 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude PROTAC via preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

Step-by-step workflow for the CuAAC click reaction in PROTAC synthesis.

Quantitative Data & Optimization

The efficiency of PROTAC synthesis heavily depends on the microenvironment of the click reaction. Table 2 summarizes empirical optimization data for Thalidomide-alkyne conjugations[2].

Table 2: Optimization of CuAAC Conditions for PROTAC Assembly

Solvent System	Catalyst Loading (CuSO₄)	Ligand (THPTA/TBTA)	Time	Yield	Notes
DMF / H₂O (1:1)	0.1 eq	THPTA (0.5 eq)	2 h	>85%	Optimal for highly polar POI ligands.
t-BuOH / H₂O (1:1)	0.2 eq	TBTA (0.5 eq)	4 h	75%	Good for hydrophobic ligands; requires longer time.
DMSO / H₂O (1:1)	0.1 eq	THPTA (0.5 eq)	3 h	80%	High solubility, but harder to remove during work-up.
Neat H₂O	0.5 eq	THPTA (2.0 eq)	12 h	<30%	Poor yield due to insolubility of Thalidomide-propargyl-OH.

Troubleshooting & Quality Control

• Incomplete Reaction (Stalled at 50% conversion): This is almost always caused by the premature oxidation of Cu(I) back to Cu(II) due to oxygen ingress. Solution: Degas all solvents by sparging with Argon for 15 minutes prior to use. Add an additional 1.0 eq of Sodium Ascorbate to re-initiate the catalyst.

• Formation of Glaser Coupling Byproducts: If homocoupling of the Thalidomide-propargyl-OH is observed via LC-MS, the concentration of Cu(II) is too high relative to the reducing agent, or oxygen is present. Solution: Ensure a strict anaerobic environment and verify the THPTA:Cu ratio is at least 5:1.

• Product Degradation during Purification: PROTACs can be sensitive to highly acidic conditions. If degradation is observed during HPLC, switch the mobile phase modifier from 0.1% TFA to 0.1% Formic Acid.

References

• Wurz RP, Dellamaggiore K, Dou H, et al. "A 'Click Chemistry Platform' for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation." Journal of Medicinal Chemistry, 2018. URL:[Link]

• Yang C, Tripathi R, Wang B. "Click chemistry in the development of PROTACs." RSC Chemical Biology, 2023. URL:[Link]

Sources

• 1. Click chemistry in the development of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A "Click Chemistry Platform" for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: Mitsunobu Reaction for the Synthesis of N-(prop-2-yn-1-yloxy)thalidomide

Abstract

The functionalization of thalidomide and its analogs is a cornerstone of modern medicinal chemistry, particularly in the development of targeted protein degraders like PROTACs (Proteolysis Targeting Chimeras). The introduction of a terminal alkyne, such as a propargyl group, provides a versatile chemical handle for subsequent bio-orthogonal conjugation via "click chemistry." This document provides a detailed guide to the Mitsunobu reaction for the efficient O-alkylation of N-hydroxythalidomide with propargyl alcohol. We will explore the underlying mechanism, provide a validated, step-by-step laboratory protocol, and discuss critical parameters and troubleshooting strategies to ensure a high-yielding and reproducible synthesis.

Introduction: The Strategic Importance of the Propargyl Handle

Thalidomide and its derivatives, known as immunomodulatory imide drugs (IMiDs), function by binding to the E3 ubiquitin ligase cereblon (CRBN)[1]. This activity can be harnessed to hijack the cell's protein degradation machinery. By covalently linking an IMiD to a ligand for a target protein, a PROTAC can be formed, which induces the degradation of that specific protein.

The propargyl group serves as an essential building block in this context. Its terminal alkyne is one half of the Nobel prize-winning Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click" reaction, allowing for the facile and highly specific conjugation to azide-modified molecules, such as target protein ligands or fluorescent probes. The Mitsunobu reaction is an exceptionally reliable method for forming the requisite C-O bond between the N-hydroxythalidomide core and the propargyl alcohol, proceeding under mild conditions with a predictable inversion of stereochemistry if a chiral alcohol were used[2][3].

The Mitsunobu Reaction: Mechanism and Rationale

The Mitsunobu reaction is a redox-condensation reaction that facilitates the conversion of a primary or secondary alcohol into a variety of functional groups, including esters and ethers, using triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).

Core Principle: The reaction activates the alcohol's hydroxyl group, converting it into a good leaving group, which is then displaced by a suitable nucleophile in a classic Sₙ2 fashion[2][4]. For this reaction to be successful, the nucleophile must be sufficiently acidic, with a pKa generally below 13, to protonate the betaine intermediate formed from PPh₃ and DEAD/DIAD[3]. N-hydroxythalidomide, as an N-hydroxyimide, meets this acidity requirement.

The reaction proceeds through several key intermediates as outlined below:

Caption: Step-by-step experimental workflow for the synthesis.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add N-hydroxythalidomide (274 mg, 1.0 mmol, 1.0 eq.) and triphenylphosphine (393 mg, 1.5 mmol, 1.5 eq.).

• Dissolution: Seal the flask with a septum, and purge with nitrogen. Add 10 mL of anhydrous THF via syringe and stir until all solids are dissolved.

• Addition of Alcohol: Add propargyl alcohol (84 mg, 1.5 mmol, 1.5 eq.) to the solution via syringe.

• Cooling: Place the flask in an ice-water bath and stir the solution at 0 °C for 10 minutes.

• DIAD Addition: Slowly add diisopropyl azodicarboxylate (DIAD) (0.30 mL, 1.5 mmol, 1.5 eq.) dropwise to the cooled solution over 5 minutes. [5]A color change to yellow-orange and the formation of a precipitate (the hydrazine byproduct) may be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 6-12 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 50% Ethyl Acetate in Hexanes). The consumption of N-hydroxythalidomide and the appearance of a new, less polar spot indicates product formation.

• Work-up:

  • Once the reaction is complete, concentrate the mixture under reduced pressure on a rotary evaporator.

  • Redissolve the resulting residue in ethyl acetate (25 mL).

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (2x15 mL) and brine (1x15 mL). [6] * Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product is a mixture containing the desired product, triphenylphosphine oxide (TPPO), and the DIAD-hydrazine byproduct. Purify the crude material by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure N-(prop-2-yn-1-yloxy)thalidomide. The byproducts are typically more polar and will elute later.

Troubleshooting and Key Considerations

Issue	Potential Cause	Recommended Solution
Low or No Conversion	- Inactive reagents (wet solvent/reagents).- Insufficiently acidic nucleophile.	- Ensure all reagents and solvents are anhydrous.<[6]br>- N-hydroxythalidomide's pKa is suitable, so this is less likely. Confirm the identity and purity of the starting material.
Formation of Side Products	- Reaction temperature too high during DIAD addition.- Incorrect order of addition.	- Maintain cooling at 0 °C during the dropwise addition of DIAD.<[4]br>- The standard order of addition (dissolving alcohol, nucleophile, and PPh₃ before adding DIAD) is generally reliable. [5]
Difficult Purification	- Co-elution of product with triphenylphosphine oxide (TPPO) or hydrazine byproduct.	- TPPO can sometimes be crashed out by adding ether or a hexanes/ether mixture to the concentrated crude and filtering.<[6]br>- Using polymer-supported triphenylphosphine allows for simple filtration to remove the phosphine oxide byproduct. [7]
Inconsistent Yields	- Variation in reagent quality.- Incomplete reaction.	- Use high-purity reagents. DIAD, in particular, can decompose upon storage.- Allow the reaction to run until TLC analysis shows complete consumption of the limiting reagent.

Conclusion

The Mitsunobu reaction is a robust and highly effective method for the synthesis of N-(prop-2-yn-1-yloxy)thalidomide. By understanding the reaction mechanism and carefully controlling the experimental parameters outlined in this guide, researchers can reliably produce this key intermediate for the development of advanced chemical biology tools and therapeutics. The protocol's success hinges on the use of anhydrous conditions and a systematic approach to purification to remove the stoichiometric byproducts inherent to the reaction.

References

• Mitsunobu reaction - Wikipedia. (n.d.). Wikipedia. [Link]

• Mechanism of the Mitsunobu Reaction: An Ongoing Mystery - PMC. (2024). National Center for Biotechnology Information. [Link]

• Mitsunobu Reaction - Organic Chemistry Portal. (n.d.). Organic-chemistry.org. [Link]

• Mitsunobu Reaction - Master Organic Chemistry. (n.d.). Master Organic Chemistry. [Link]

• Mitsunobu reaction - Organic Synthesis. (n.d.). Organic-synthesis.org. [Link]

• A general procedure for mitsunobu inversion of sterically hindered alcohols - Organic Syntheses. (n.d.). Organic Syntheses. [Link]

• Rapid synthesis of pomalidomide-conjugates for the development of protein degrader libraries - PMC. (2020). National Center for Biotechnology Information. [Link]

• US20050272934A1 - Process for the synthesis of thalidomide - Google Patents. (n.d.).

• A Novel Green Synthesis of Thalidomide and Analogs - ResearchGate. (2017). ResearchGate. [Link]

• Development of Analogs of Thalidomide - Encyclopedia.pub. (2022). Encyclopedia.pub. [Link]

• A Novel and Efficient Synthesis of Thalidomide. (2011). Sphinxsai.com. [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC. (2022). National Center for Biotechnology Information. [Link]

Sources

• 1. Rapid synthesis of pomalidomide-conjugates for the development of protein degrader libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mitsunobu Reaction [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Designing cereblon-recruiting PROTACs with propargyl linkers

Application Note & Protocols

Designing Cereblon-Recruiting PROTACs with Propargyl Linkers: A Modular Approach to Targeted Protein Degradation

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in pharmacology, redirecting the cell's own ubiquitin-proteasome system (UPS) to eliminate specific proteins of interest (POIs).[1][2] These heterobifunctional molecules consist of a ligand for the POI and a ligand for an E3 ubiquitin ligase, joined by a chemical linker.[3] Cereblon (CRBN), a substrate receptor for the CUL4A-RING E3 ligase complex, is one of the most successfully utilized E3 ligases in PROTAC development.[2][4] The linker is not a passive spacer but a critical component that dictates the efficacy of the PROTAC by influencing the formation and stability of the key POI-PROTAC-CRBN ternary complex.[1][3][5] This guide details a modular and highly efficient strategy for the design and synthesis of CRBN-recruiting PROTACs, leveraging the power of propargyl-containing linkers and "click chemistry". We provide an in-depth rationale for experimental design choices, step-by-step protocols for synthesis and biological evaluation, and guidance on data interpretation for researchers in drug discovery and chemical biology.

The Central Role of the Linker in PROTAC Efficacy

The success of a PROTAC hinges on its ability to induce a productive ternary complex.[5][6] The linker's length, rigidity, composition, and attachment points are all critical parameters that must be empirically optimized for each POI-E3 ligase pair.[1][3] An optimal linker facilitates favorable protein-protein interactions between the POI and CRBN, a phenomenon known as positive cooperativity, which enhances the stability of the ternary complex and leads to more efficient ubiquitination and degradation.[6]

Why Propargyl Linkers? The Power of "Click Chemistry"

Traditional PROTAC synthesis can be linear and laborious. The introduction of a propargyl group (a terminal alkyne) into the linker architecture unlocks the ability to use one of the most robust and reliable reactions in chemical synthesis: the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[7][8]

Key Advantages of the Propargyl-Azide "Click" Strategy:

• Modularity and Speed: It allows for the separate synthesis of two key fragments—an azide-modified POI ligand and an alkyne-functionalized CRBN-linker—which can then be joined in the final step.[7][9] This "late-stage diversification" is ideal for rapidly creating libraries of PROTACs with varying linker lengths, compositions, or attachment points to accelerate structure-activity relationship (SAR) studies.[7][]

• High Efficiency and Selectivity: The CuAAC reaction is high-yielding, proceeds under mild conditions, and is bioorthogonal, meaning it does not interfere with most other functional groups found in complex molecules.[8][]

• Metabolic Stability: The resulting triazole ring formed by the click reaction is chemically and metabolically stable, making it a suitable isostere for an amide bond in many biological contexts.[]

// Invisible node to position the central reaction label center_node [shape=plaintext, label="CuAAC\n'Click' Reaction", fontcolor="#34A853", fontsize=14]; Azide_POI -> center_node [style=invis]; Alkyne_CRBN -> center_node [style=invis]; center_node -> Crude_PROTAC [style=invis]; } caption: "Modular PROTAC Synthesis via Click Chemistry."

Part I: Design and Synthesis Protocol

This section provides a generalized, yet detailed, protocol for the synthesis of a CRBN-recruiting PROTAC using a propargyl-PEG linker. The choice of a polyethylene glycol (PEG) chain is common as it often improves the solubility and cell permeability of the final PROTAC, which are frequently large, lipophilic molecules.[][11][12]

Protocol 1: Synthesis of Azide-Modified POI Ligand

Rationale: The first step is to install a reactive "handle" on the POI ligand for the subsequent click reaction. An azide is an excellent choice due to its stability and specific reactivity with alkynes. This protocol describes a common two-step process for converting a hydroxyl group into an azide.

Materials:

• POI ligand with an accessible alcohol (-OH) group

• Anhydrous Dichloromethane (DCM) and Dimethylformamide (DMF)

• Triethylamine (Et₃N) or DIPEA

• Methanesulfonyl chloride (MsCl)

• Sodium azide (NaN₃)

• Saturated aqueous NaHCO₃, water, brine

• Anhydrous Na₂SO₄

Step-by-Step Procedure:

• Mesylation: a. Dissolve the POI ligand (1.0 eq) in anhydrous DCM and cool the solution to 0 °C in an ice bath. b. Add triethylamine (2.0 eq) to the solution. c. Slowly add methanesulfonyl chloride (1.5 eq) dropwise. Causality: This converts the poorly leaving hydroxyl group into a good leaving group (mesylate) for the subsequent nucleophilic substitution. d. Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor reaction completion by TLC or LC-MS. e. Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution and extract the product with DCM (3x). f. Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.[9] g. Filter and concentrate under reduced pressure. The crude mesylate is often sufficiently pure to proceed directly to the next step.[9]

• Azidation: a. Dissolve the crude mesylate from the previous step in anhydrous DMF. b. Add sodium azide (3.0 eq). Causality: The azide anion (N₃⁻) acts as a nucleophile, displacing the mesylate group via an Sₙ2 reaction to form the desired azide-functionalized ligand. c. Heat the reaction mixture to 60–80 °C and stir for 4–12 hours. Monitor by TLC or LC-MS until the mesylate is consumed.[9] d. Cool the reaction to room temperature and dilute with water. e. Extract the product with an organic solvent (e.g., ethyl acetate). f. Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. g. Purify the crude product by silica gel column chromatography to yield the pure azide-functionalized POI ligand.

Protocol 2: Synthesis of Alkyne-Functionalized CRBN Ligand-Linker

Rationale: This protocol describes the coupling of the CRBN ligand (e.g., pomalidomide) to a commercially available propargyl-PEG-acid linker. Standard peptide coupling reagents are used to form a stable amide bond.

Materials:

• Pomalidomide or a suitable derivative (e.g., 4-aminopomalidomide) (1.0 eq)

• Propargyl-PEGn-acid linker (e.g., Propargyl-PEG4-acid) (1.1 eq)

• Anhydrous DMF

• HATU (1.2 eq)

• DIPEA (3.0 eq)

Step-by-Step Procedure:

• Dissolve the pomalidomide derivative and the propargyl-PEG-acid linker in anhydrous DMF.

• Add HATU followed by DIPEA to the solution. Causality: HATU is a coupling reagent that activates the carboxylic acid of the linker, forming a highly reactive intermediate. DIPEA is a non-nucleophilic base that neutralizes the resulting acids and facilitates the reaction.[9][13]

• Stir the reaction at room temperature for 2-4 hours, monitoring progress by LC-MS.

• Once the reaction is complete, dilute with ethyl acetate and wash with 0.5 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to yield the pure alkyne-functionalized CRBN ligand-linker conjugate.[9]

Protocol 3: Final PROTAC Assembly via CuAAC "Click" Reaction

Rationale: This is the final convergent step where the two synthesized fragments are joined to create the full PROTAC molecule.

Materials:

• Azide-functionalized POI ligand (from Protocol 1) (1.1 eq)

• Alkyne-functionalized CRBN ligand-linker (from Protocol 2) (1.0 eq)

• Solvent mixture (e.g., DMSO/water or t-BuOH/water)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Sodium ascorbate (0.5 eq)

Step-by-Step Procedure:

• Dissolve the alkyne-functionalized CRBN conjugate and the azide-functionalized POI ligand in the solvent mixture.

• In a separate vial, prepare a fresh solution of CuSO₄·5H₂O and sodium ascorbate in water. Causality: Sodium ascorbate is a reducing agent that reduces Cu(II) to the catalytically active Cu(I) species in situ, which is required to catalyze the cycloaddition.[9][13]

• Add the copper/ascorbate solution to the reaction mixture.

• Stir the reaction vigorously at room temperature for 4–16 hours. Monitor by LC-MS.

• Once complete, dilute the reaction mixture with DMSO or methanol and filter to remove any insoluble material.

• Purify the final PROTAC molecule directly from the crude reaction mixture using preparative reverse-phase HPLC.

• Lyophilize the pure fractions to obtain the final PROTAC as a solid.

• Self-Validation: Characterize the final product thoroughly by LC-MS, HRMS, and ¹H/¹³C NMR to confirm its identity, purity, and structural integrity.[9]

Part II: Biological Evaluation Protocols

After successful synthesis and characterization, the PROTAC must be evaluated biologically to confirm its intended mechanism of action: inducing the degradation of the target protein.

Protocol 4: Target Protein Degradation by Western Blot

Rationale: The definitive test of a PROTAC is its ability to reduce the levels of the target protein in a cellular context. Western blotting is a robust and widely used method to quantify changes in protein levels.

Materials:

• Cells endogenously expressing the POI

• Synthesized PROTAC and DMSO (vehicle control)

• Cell lysis buffer (e.g., RIPA buffer with protease/phosphatase inhibitors)

• BCA protein assay kit

• Primary antibody against the POI

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody and chemiluminescent substrate

Step-by-Step Procedure:

• Cell Treatment: a. Seed cells in a multi-well plate and allow them to adhere overnight. b. Prepare a serial dilution of the PROTAC in cell culture medium (e.g., from 1 nM to 10 µM). Include a vehicle-only control (e.g., 0.1% DMSO). c. Treat the cells with the PROTAC dilutions for a specified time (e.g., 18-24 hours). Causality: This incubation time is typically sufficient for the PROTAC to engage its targets, induce ubiquitination, and for the proteasome to degrade the POI.[13][14]

• Cell Lysis and Protein Quantification: a. After treatment, wash the cells with cold PBS and lyse them on ice. b. Clear the lysates by centrifugation and collect the supernatant. c. Determine the protein concentration of each lysate using a BCA assay to ensure equal protein loading for the Western blot.[14]

• Western Blotting: a. Normalize protein amounts and prepare samples for SDS-PAGE. b. Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane. c. Block the membrane (e.g., with 5% non-fat milk in TBST) to prevent non-specific antibody binding. d. Incubate the membrane with the primary antibody against the POI overnight at 4 °C. e. Wash the membrane and incubate with an HRP-conjugated secondary antibody. f. Wash again, apply the chemiluminescent substrate, and visualize the bands using an imaging system. g. Self-Validation: Strip the membrane and re-probe with a primary antibody for a loading control (e.g., GAPDH). This is critical to confirm that any observed decrease in the POI is not due to unequal sample loading.[13]

Protocol 5: Mechanistic Validation with Proteasome Inhibitor

Rationale: To prove that the observed protein loss is due to the PROTAC's intended mechanism (proteasomal degradation), a co-treatment experiment with a proteasome inhibitor like MG132 is essential.

Step-by-Step Procedure:

• Set up cell treatment plates as described in Protocol 4.

• For a subset of wells, pre-treat cells with a proteasome inhibitor (e.g., 10 µM MG132) for 1-2 hours.

• Add the PROTAC (at a concentration known to cause degradation, e.g., 10x DC₅₀) to the pre-treated cells and to a parallel set of cells without the inhibitor.

• Incubate for the standard degradation time (e.g., 18-24 hours).

• Harvest lysates and perform Western blotting as described above.

• Expected Outcome: If the PROTAC works via the proteasome, the protein degradation will be "rescued" or blocked in the cells co-treated with MG132.[15]

Data Interpretation & Key Metrics

Summarize the quantitative data from biological assays in a table to facilitate comparison between different PROTAC molecules.

Metric	Assay Method	Description	Ideal Outcome
Binary Kd (POI)	SPR, TR-FRET, FP	Binding affinity of the PROTAC to the POI alone.	Varies; not always predictive of degradation.
Binary Kd (CRBN)	SPR, TR-FRET, FP	Binding affinity of the PROTAC to CRBN alone.	Varies; not always predictive of degradation.
Cooperativity (α)	SPR, TR-FRET	A measure of how the binding of one protein influences the binding of the other. α = (Kd POI * Kd CRBN) / (Kd ternary)	α > 1 (Positive cooperativity is highly desirable).[6]
DC₅₀	Western Blot, In-Cell Western	The concentration of PROTAC required to degrade 50% of the target protein.	Low nanomolar (nM) range.
Dₘₐₓ	Western Blot, In-Cell Western	The maximum percentage of protein degradation achieved.	> 80-90%.

References

• Cereblon-Recruiting PROTACs: Will New Drugs Have to Face Old Challenges? - MDPI. (2023, March 2). MDPI. [Link]

• Recent advancements in the discovery of cereblon-based protease-targeted chimeras with potential for therapeutic intervention - PMC. (2022, September 1). National Center for Biotechnology Information. [Link]

• E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points - Frontiers. (2021, July 5). Frontiers. [Link]

• Current strategies for the design of PROTAC linkers: a critical review. (2020, October 30). Exploratory Target Antitumor Therapy. [Link]

• Click chemistry in the development of PROTACs - PMC. (2023, December 29). National Center for Biotechnology Information. [Link]

• Characterizing PROTAC ternary complex formation using Biacore SPR systems - Cytiva. (2024, September 4). Cytiva. [Link]

• Assays and technologies for developing proteolysis targeting chimera degraders - PMC. (2020, May 20). National Center for Biotechnology Information. [Link]

• Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs - PMC. National Center for Biotechnology Information. [Link]

• Synthesis of Propargyl Compounds and Their Cytotoxic Activity - ResearchGate. (2026, January 13). ResearchGate. [Link]

• Synthesis, biological evaluation and clinical trials of Cereblon-based PROTACs. (2025, July 1). ResearchGate. [Link]

• Design and synthesis of Cereblon-based PROTAC as novel potent degraders of α/β-tubulin. (2026, February 6). ResearchGate. [Link]

• Characterization of PROTACs by Ternary Complex Landscape Exploration using Monte Carlo simulations | bioRxiv. (2025, April 17). bioRxiv. [Link]

• Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC. National Center for Biotechnology Information. [Link]

• Tubulin Resists Degradation by Cereblon-Recruiting PROTACs - MDPI. (2020, April 27). MDPI. [Link]

• Development And Application of "Click Chemistry" In ADC And PROTAC - Technology Networks. (2025, October 5). Technology Networks. [Link]

• Development of biophysical assays for studies of PROTACs - Diva-Portal.org. (2022, June 7). Diva-Portal.org. [Link]

• ProLinker–Generator: Design of a PROTAC Linker Base on a Generation Model Using Transfer and Reinforcement Learning - MDPI. (2025, May 17). MDPI. [Link]

• PROTAC Molecules Activity and Efficacy Evaluate Service - Mtoz Biolabs. Mtoz Biolabs. [Link]

• Characterising PROTAC ternary complex formation using SPR - o2h discovery website. (2024, August 20). o2h discovery. [Link]

• Novel approaches for the rational design of PROTAC linkers - Open Exploration Publishing. (2020, October 30). Open Exploration Publishing. [Link]

• Controversy regarding the functional conservation of cereblon CUL4-type E3 ligase substrate receptor - OAText. (2018, August 22). OAText. [Link]

• Chapter 7: Plate-based High-throughput Cellular Degradation Assays to Identify PROTAC Molecules and Protein Degraders - Books. (2020, October 8). Royal Society of Chemistry. [Link]

• (PDF) Cereblon-Recruiting PROTACs: Will New Drugs Have to Face Old Challenges?. (2025, October 13). ResearchGate. [Link]

• Monitoring PROTAC interactions in biochemical assays using Lumit immunoassays | Request PDF - ResearchGate. ResearchGate. [Link]

Sources

• 1. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
• 2. Recent advancements in the discovery of cereblon-based protease-targeted chimeras with potential for therapeutic intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. explorationpub.com [explorationpub.com]
• 4. Frontiers | E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points [frontiersin.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. Click chemistry in the development of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 9. benchchem.com [benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. books.rsc.org [books.rsc.org]

Application Note: One-Pot CuAAC Synthesis of PROTACs Using Thalidomide-Propargyl-OH

Introduction to Modular PROTAC Assembly

Proteolysis-Targeting Chimeras (PROTACs) have revolutionized targeted protein degradation by hijacking the ubiquitin-proteasome system to eliminate disease-causing proteins. A PROTAC is a heterobifunctional molecule consisting of a target protein ligand, a linker, and an E3 ubiquitin ligase ligand[]. Among E3 ligases, Cereblon (CRBN) is one of the most widely recruited, utilizing thalidomide and its derivatives as highly effective binders[2].

The synthesis of PROTACs often presents a bottleneck due to the vast combinatorial space of ligands and linkers. To overcome this, researchers have adopted a "Click Chemistry Platform" that enables the rapid, modular assembly of PROTAC libraries[2]. Thalidomide-propargyl-OH (also referred to as Thalidomide-O-propargyl) serves as a critical building block in this workflow. By featuring a terminal alkyne functional handle at a position that does not interfere with CRBN binding, it allows for seamless conjugation to azide-functionalized target ligands via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[2][3].

Mechanistic Insights: The Causality of Experimental Design

The one-pot CuAAC reaction is the gold standard for PROTAC library generation due to its 100% regioselectivity (yielding exclusively 1,4-disubstituted 1,2,3-triazoles) and tolerance to a wide range of functional groups[].

Why CuAAC over other click reactions? While Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is highly biocompatible and metal-free, it often yields a mixture of regioisomers (1,4 and 1,5-substituted triazoles) and exhibits slower reaction kinetics[]. In contrast, CuAAC provides the structural uniformity required for precise structure-activity relationship (SAR) studies in drug development.

Causality in Catalyst Selection: Handling pure Cu(I) salts is notoriously difficult due to their thermodynamic instability and rapid oxidation to inactive Cu(II) in the presence of atmospheric oxygen. To create a self-validating, robust protocol, Cu(I) is generated in situ by pairing a stable Cu(II) source (such as

) with a mild reducing agent (Sodium Ascorbate)[4]. The visual transition of the reaction mixture from the characteristic blue of aqueous Cu(II) to a pale yellow or colorless state serves as an immediate, built-in quality control indicator that the active Cu(I) catalytic species has been successfully generated.

Solvent System Dynamics: The reaction utilizes a biphasic or co-solvent system, typically Tetrahydrofuran (THF) and Water (

) in a ~20:1 ratio[4]. THF is essential for solubilizing the highly hydrophobic PROTAC building blocks (Thalidomide-propargyl-OH and the target ligand), while water is strictly required to dissolve the inorganic catalyst salts and accelerate the cycloaddition through hydrophobic packing effects.

Quantitative Comparison of Click Strategies

The following table summarizes the quantitative and qualitative parameters governing the choice of click chemistry for PROTAC synthesis:

Parameter	CuAAC (Copper-Catalyzed)	SPAAC (Strain-Promoted)
Reagents	Azide + Terminal Alkyne (e.g., Thalidomide-propargyl)	Azide + Cyclooctyne (e.g., DBCO/BCN)
Catalyst Required	Cu(I) (Generated from / NaAsc)	None (Driven by ring strain)
Typical Reaction Time	1 - 4 hours	12 - 24 hours
Regioselectivity	100% (1,4-substituted triazole)	Mixed (1,4 and 1,5 isomers)
Reaction Yield	> 85%	60 - 80%
Primary Application	In vitro PROTAC library synthesis	In vivo / Intracellular self-assembly

PROTAC Assembly Workflow

Fig 1. Workflow of one-pot CuAAC PROTAC synthesis and targeted protein degradation.

Detailed Experimental Protocol: One-Pot CuAAC Synthesis

This protocol describes the standardized one-pot synthesis of a PROTAC utilizing an azide-functionalized target ligand and Thalidomide-propargyl-OH, adapted from validated medicinal chemistry workflows[4].

Materials Required:

• Alkyne: Thalidomide-propargyl-OH (1.0 equivalent)

• Azide: Target-protein binding ligand with an azide-terminated linker (1.0 equivalent)

• Catalyst: Copper(II) Sulfate Pentahydrate (

  ) (0.2 equivalents)

• Reducing Agent: Sodium Ascorbate (0.2 equivalents)

• Solvents: Anhydrous Tetrahydrofuran (THF) and HPLC-grade

• Atmosphere: Argon or Nitrogen gas

Step-by-Step Methodology:

Step 1: Preparation of the Reaction Mixture

• In a dried 2-dram reaction vial equipped with a magnetic stir bar, add the azide-functionalized target ligand (1.0 eq., e.g., 30.1 µmol) and Thalidomide-propargyl-OH (1.0 eq., 30.1 µmol)[4].

• Dissolve the organic precursors in 0.4 mL of anhydrous THF to achieve a concentration of approximately 0.1 M[4]. Ensure complete dissolution.

Step 2: Catalyst Addition and In Situ Reduction

• In a separate microcentrifuge tube, prepare a concentrated aqueous stock solution of

  and Sodium Ascorbate.

• Add

  (0.2 eq., 6.0 µmol) to the main reaction vial, followed immediately by Sodium Ascorbate (0.2 eq., 6.0 µmol) dissolved in a minimal amount of (approx. 2 drops, maintaining a THF: ratio of ~20:1)[4].

• Self-Validation Check: Observe the color of the solution. The initial blue tint from the Cu(II) ions should rapidly fade to a pale yellow or colorless state, confirming the successful reduction to the catalytically active Cu(I) species.

Step 3: Reaction Execution and Monitoring

• Purge the reaction vial with Argon gas for 2-3 minutes to displace oxygen, which prevents the premature oxidation of Cu(I) back to Cu(II)[4]. Seal the vial tightly.

• Stir the reaction vigorously at room temperature (20-25°C).

• Monitor the reaction progress via Thin-Layer Chromatography (TLC) or LC-MS.

• Self-Validation Check: The reaction is deemed complete when LC-MS analysis shows the complete disappearance of the azide starting material peak and the emergence of a dominant mass peak corresponding to the fully assembled PROTAC (typically achieved within 1 to 4 hours)[4].

Step 4: Workup and Purification

• Once full consumption is achieved, quench the reaction by diluting the mixture with Dichloromethane (DCM) and washing with brine to remove the aqueous copper salts.

• Extract the aqueous layer twice with DCM. Combine the organic layers, dry over anhydrous Sodium Sulfate (

  ), and concentrate under reduced pressure.

• Purify the crude product using preparative TLC or flash column chromatography (typically using a DCM/Methanol gradient, e.g., 5% MeOH in DCM) to isolate the pure PROTAC[4].

References

• Google Patents. "WO2023039573A1 - Compounds for targeted degradation of taf1." Google Patents.

• National Institutes of Health (PMC). "Click chemistry in the development of PROTACs." RSC Chemical Biology. Available at:[Link]

Sources

• 2. Thalidomide, propargyl | CAS 2098487-39-7 | Degrader Building Block | Tocris Bioscience [tocris.com]
• 3. Click chemistry in the development of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2023039573A1 - Compounds for targeted degradation of taf1 - Google Patents [patents.google.com]

Technical Notes & Optimization

Overcoming steric hindrance in Thalidomide-propargyl-OH conjugations

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical advice for a common yet challenging synthetic step: the conjugation of propargyl groups to the thalidomide scaffold. Steric hindrance around the core of this essential E3 ligase ligand frequently leads to low yields and side reactions. This resource is designed to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What is the primary source of steric hindrance in conjugations involving the thalidomide scaffold?

Steric hindrance in this context is the spatial blocking of a reactive site on the thalidomide molecule by its own structural components. The glutarimide and phthalimide rings are not coplanar; they exist in a twisted conformation.[1] This geometry, particularly when conjugating at the 4-position of the phthalimide ring, creates a crowded environment. The bulky neighboring carbonyl groups and the glutarimide ring can physically obstruct the approach of reagents, slowing down or preventing the desired reaction.[2][3]

Caption: Steric hindrance at the thalidomide core.

Q2: What are the most reliable strategies for conjugating a propargyl group to a thalidomide derivative?

Directly attaching a simple propargyl alcohol can be challenging. The most successful strategies typically involve either activating the alcohol or using a thalidomide derivative that is primed for nucleophilic substitution. The two most prominent and reliable methods are:

• The Mitsunobu Reaction: This classic reaction couples a nucleophile (in this case, a hydroxy-thalidomide derivative) with a primary or secondary alcohol (propargyl alcohol) under mild, dehydrative conditions.[4][5] It is highly effective for forming C-O bonds with complete inversion of stereochemistry at the alcohol's carbon, which is a key advantage.[6]

• Nucleophilic Aromatic Substitution (SNAr): This strategy is employed when using a thalidomide precursor containing a good leaving group, such as 4-fluorothalidomide or 4-fluoropomalidomide.[7] An incoming nucleophile, typically an amino-functionalized propargyl linker, displaces the fluoride to form the conjugate. This method is robust but requires a specifically functionalized thalidomide starting material.[8]

Q3: Why is the direct alkylation of 4-hydroxythalidomide with propargyl bromide often unsuccessful?

While seemingly the most straightforward approach, direct alkylation of 4-hydroxythalidomide under standard basic conditions (e.g., using K₂CO₃ or NaH) is notoriously problematic. This is due to the poor chemoselectivity of the alkylation and the instability of the thalidomide core.[9] The molecule has multiple potentially reactive sites, and the harsh basic conditions required can lead to the opening of the sensitive phthalimide or glutarimide rings, resulting in a mixture of undesired products and degradation.[9][10]

Q4: How does the inherent instability of the thalidomide moiety influence my choice of reaction conditions?

The thalidomide scaffold is susceptible to hydrolysis and degradation under both strongly acidic and strongly basic conditions.[9] This instability severely restricts the available chemical toolbox. It is crucial to select reactions that proceed under mild, preferably neutral, conditions. This is why the Mitsunobu reaction is so highly favored; it operates under neutral conditions, preserving the integrity of the core structure.[11] When SNAr is used, careful optimization of the base (typically a non-nucleophilic organic base like DIPEA) and temperature is critical to prevent degradation.[7]

Troubleshooting Guide: Overcoming Common Hurdles

This section addresses specific experimental failures in a problem/cause/solution format.

Problem 1: Low or No Yield in a Mitsunobu Reaction

Potential Cause	Explanation & Solution
Inactive Reagents	Azodicarboxylates like DEAD and DIAD are sensitive to moisture and can degrade over time. Triphenylphosphine can oxidize. Solution: Always use freshly opened or purified reagents. Store them under an inert atmosphere (N₂ or Ar).
Incorrect Order of Addition	The mechanism involves the initial formation of a betaine between triphenylphosphine and the azodicarboxylate.[4][12] For sterically hindered systems, pre-forming this intermediate can be crucial. Solution: In a separate flask, dissolve triphenylphosphine in THF and cool to 0°C. Slowly add the DEAD/DIAD and stir for 20-30 minutes to form the betaine. Then, add this solution to your mixture of hydroxy-thalidomide and propargyl alcohol.
Nucleophile Acidity (pKa)	The Mitsunobu reaction works best for acidic nucleophiles (pKa < 13).[11] While the hydroxyl group of 4-hydroxythalidomide is sufficiently acidic, other potential nucleophiles may not be. Solution: This is less of a concern for the specific thalidomide-propargyl-OH conjugation but is a critical parameter to check if adapting the reaction for other nucleophiles.
Extreme Steric Hindrance	The combined bulk of the reagents and substrates may be too great, slowing the reaction to a halt. Solution: 1) Increase the reaction temperature moderately (e.g., from room temperature to 40-50 °C). 2) Increase the concentration of the reactants. 3) Switch to a less bulky phosphine, although this can impact reactivity.

Problem 2: Difficult Purification due to Reaction By-products

Potential Cause	Explanation & Solution
Phosphine Oxide & Hydrazine By-products	The Mitsunobu reaction stoichiometrically produces triphenylphosphine oxide (TPPO) and a reduced hydrazine dicarboxylate.[11] These by-products can have similar polarities to the desired product, making chromatographic separation challenging.
Solutions	1. Modified Workup: After the reaction, dilute with a nonpolar solvent like diethyl ether or hexanes to precipitate out some of the TPPO. 2. Polymer-Bound Reagents: Use a resin-bound triphenylphosphine. After the reaction, the oxidized resin can be simply filtered off.[4] 3. Alternative Reagents: Bruce Lipshutz developed di-(4-chlorobenzyl)azodicarboxylate (DCAD), whose hydrazine by-product is crystalline and easily removed by filtration.[4]

Problem 3: Side Reactions or Degradation during SNAr with 4-Fluorothalidomide

Potential Cause	Explanation & Solution
Reaction with Solvent	Amide solvents like DMF can sometimes participate in the reaction, especially at elevated temperatures, leading to formylation or other side products.[7] Solution: Switch to a more inert polar aprotic solvent like DMSO. It often provides better solubility and higher reaction rates.
Base-Induced Degradation	Using a strong or nucleophilic base can attack the carbonyls of the thalidomide core, leading to ring-opening. Solution: Use a non-nucleophilic hindered base like diisopropylethylamine (DIPEA). Use the minimum number of equivalents necessary (typically 2-3 eq.) to scavenge the HF produced.
Low Reactivity	The SNAr reaction may be slow, requiring prolonged heating, which increases the risk of degradation. Solution: Optimize the temperature carefully. Reactions with primary amines often require higher temperatures (e.g., 130 °C), whereas more nucleophilic secondary amines may proceed efficiently at lower temperatures (e.g., 90 °C).[7] Monitor progress by LC-MS to avoid unnecessarily long reaction times.

Key Experimental Protocols

Protocol 1: Mitsunobu Conjugation of 4-Hydroxythalidomide with Propargyl Alcohol

This protocol describes a general procedure for forming the ether linkage between 4-hydroxythalidomide and propargyl alcohol.

Materials:

• 4-Hydroxythalidomide (1.0 eq)

• Propargyl alcohol (1.5 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In an oven-dried, round-bottom flask under an inert atmosphere, dissolve 4-hydroxythalidomide, propargyl alcohol, and triphenylphosphine in anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Slowly, add a solution of DIAD in anhydrous THF dropwise over 15-20 minutes. A color change and/or formation of a precipitate is often observed.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane) to separate the product from triphenylphosphine oxide and the hydrazine by-product.

Caption: Workflow for Mitsunobu conjugation.

Advanced Strategies: Convergent Synthesis via Click Chemistry

When direct conjugation proves difficult due to steric hindrance, a powerful alternative is a convergent approach using click chemistry. Instead of forcing the hindered bond formation in one step, you can synthesize two less-hindered fragments and join them at the end.

Strategy:

• Fragment A Synthesis: Synthesize an azide-functionalized thalidomide. For example, react 4-hydroxythalidomide with an azide-containing PEG linker via the Mitsunobu reaction described above. This is often a more facile reaction.

• Fragment B Synthesis: Separately, prepare your protein-of-interest (POI) ligand (the "warhead") functionalized with a terminal alkyne (propargyl group).

• Convergent "Click" Step: Join Fragment A and Fragment B using a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. This reaction is famously robust, high-yielding, and tolerant of steric bulk.[13][14][15]

Caption: Convergent PROTAC synthesis workflow.

This convergent strategy modularizes the synthesis, allowing for easier optimization and purification of the intermediates before the final, highly efficient click reaction. It effectively bypasses the primary steric challenge associated with modifying the fully assembled PROTAC linker directly on the thalidomide core.

References

Sources

• 1. Structural basis of thalidomide enantiomer binding to cereblon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. wpage.unina.it [wpage.unina.it]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Rapid synthesis of pomalidomide-conjugates for the development of protein degrader libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Search Results [beilstein-journals.org]
• 9. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 10. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 13. Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Click Chemistry [organic-chemistry.org]

Optimizing linker flexibility in Thalidomide-propargyl-OH PROTACs

Technical Support Center: Thalidomide-Propargyl-OH PROTAC Optimization

• Ticket ID: #PROTAC-LINK-001

• Status: Open

• Assigned Specialist: Senior Application Scientist, Chemical Biology Division

Overview

Welcome to the Technical Support Center. You are likely utilizing Thalidomide-propargyl-OH (or its derivatives like 4-hydroxythalidomide O-propargyl) as a modular "anchor" to build PROTAC libraries via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

This guide addresses the critical challenge of linker optimization . The propargyl group provides a rigid exit vector, but the subsequent linker determines the physicochemical properties, ternary complex cooperativity, and ultimate degradation potency (Dmax).

Module 1: Linker Design & Library Strategy

Q1: How does the rigidity of the propargyl-triazole motif affect my PROTAC's ability to form a ternary complex?

A: The propargyl-derived triazole ring (formed after clicking with an azide) introduces a rigid, planar heteroaromatic system. This is a double-edged sword:

• The Benefit: It can restrict the conformational space, potentially reducing the entropic penalty of binding if the geometry matches the ternary complex requirements.

• The Risk: If the exit vector is misaligned, the rigidity prevents the "induced fit" required for Cereblon (CRBN) and the Protein of Interest (POI) to approach each other.

Recommendation: Do not rely solely on the propargyl group as the linker. Use it as a connector to a variable region. You must screen linker length and composition to find the "Goldilocks zone."

Protocol: The "Click-Screen" Library Approach

• Fixed Anchor: Thalidomide-propargyl-OH.

• Variable Warheads: Synthesize your POI ligand with an azide handle attached to varying spacers:

  • Alkyl chains: (C2, C4, C6) – Increases hydrophobicity/permeability.

  • PEG chains: (PEG2, PEG4, PEG6) – Increases solubility and flexibility.

• Assembly: Perform parallel CuAAC reactions to generate a library of 6–10 analogues.

Visualizing the Design Logic:

Caption: Iterative design workflow for optimizing linker flexibility using a modular click-chemistry approach.

Module 2: Synthesis Troubleshooting (Chemistry)

Q2: I am observing low yields and byproduct formation during the CuAAC reaction. Is the Thalidomide moiety stable?

A: This is a critical failure point. The glutarimide ring of Thalidomide is sensitive to base-mediated hydrolysis (ring-opening), which renders the PROTAC inactive against CRBN. Standard click chemistry often uses excess base (e.g., DIPEA, TEA) or ascorbate, which can shift pH.

Troubleshooting Checklist:

• pH Control: Ensure the reaction pH remains between 7.0 and 7.5. Avoid strong bases.

• Catalyst: Use a stabilized Copper(I) source like Cu-TBTA or Cu-THPTA rather than CuSO4/Ascorbate if hydrolysis is observed. These ligands accelerate the reaction, allowing shorter times and milder conditions.

• Solvent: Use DMSO or DMF/Water mixtures. Ensure the Thalidomide-propargyl intermediate is fully solubilized before adding the catalyst.

Optimized CuAAC Protocol for Thalidomide Derivatives:

Component	Equivalent	Notes
Thalidomide-Alkyne	1.0 eq	Dissolve in DMSO/tBuOH (1:1)
Ligand-Azide	1.1 eq	Slight excess ensures consumption of anchor
CuSO4	0.1 eq	Keep catalytic load low
Na Ascorbate	0.5 eq	Freshly prepared solution
THPTA Ligand	0.2 eq	Crucial: Protects Cu(I) and accelerates rate
Reaction Time	2–4 hours	Monitor by LCMS; prolonged time risks hydrolysis

Module 3: Biological Evaluation & The Hook Effect

Q3: My PROTAC degrades the target at 100 nM but loses activity at 10 µM. Is this the "Hook Effect" or toxicity?

A: This bell-shaped response is the classic Hook Effect (prozone effect). It confirms your molecule works as a PROTAC but indicates that at high concentrations, binary complexes (PROTAC-POI and PROTAC-E3) are outcompeting the productive ternary complex (POI-PROTAC-E3).

Diagnostic Steps:

• Verify Cell Health: Run a CellTiter-Glo assay. If cells are dying at 10 µM, it's toxicity, not the Hook Effect.

• Ternary Complex Cooperativity:

  • Positive Cooperativity (α > 1):[1] The PROTAC binds the POI/E3 pair better than either alone. These PROTACs typically have a wider effective concentration window and a delayed Hook Effect.

  • Negative Cooperativity (α < 1): The linker causes steric clashes.[1] The Hook Effect appears early.

Solution: If the Hook Effect is prominent at low concentrations, your linker is likely too short or too rigid . Switch to a longer PEG chain (e.g., PEG3 to PEG5) to relieve steric strain and improve cooperativity.

Visualizing the Hook Effect Mechanism:

Caption: Mechanism of the Hook Effect. At high concentrations, binary complexes saturate binding sites, preventing the formation of the productive ternary complex.

Module 4: Permeability & Solubility (The "Chameleon" Effect)

Q4: My linker is long (PEG8) and potent in lysate, but inactive in live cells. Why?

A: Long PEG linkers are hydrophilic. While they improve solubility, they can suffer from poor membrane permeability (high TPSA).

• The "Chameleon" Concept: Ideal PROTACs fold in lipophilic environments (hiding polar groups to cross membranes) and extend in aqueous cytosol.

• Troubleshooting: If a PEG linker is impermeable, try an alkyl-ether hybrid or introduce a rigidifying element (like a piperazine or piperidine) into the linker. This breaks the linear flexibility and can improve cell uptake.

References

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology. Link

  • Relevance: Foundational paper on linker length and cooper

• Wurz, R. P., et al. (2018). A "Click Chemistry Platform" for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation. Journal of Medicinal Chemistry. Link

  • Relevance: Validates the use of click chemistry for library gener

• Testa, A., et al. (2020). 3-Fluoro-4-hydroxythalidomides: Stable and Potent Cereblon Ligands for PROTAC Degraders. Journal of Medicinal Chemistry. Link

  • Relevance: Addresses thalidomide stability and hydrolysis issues.

• Douglass, E. F., et al. (2013). A comprehensive mathematical model for three-body binding equilibria. Journal of the American Chemical Society. Link

  • Relevance: Mathematical basis for the Hook Effect and cooper

• Foley, C. A., et al. (2020). Click Chemistry in PROTAC Design: A Review. ACS Medicinal Chemistry Letters. Link

  • Relevance: Specific review on using triazoles/click chemistry in degraders.

Sources

• 1. pnas.org [pnas.org]

Resolving peak tailing in LC-MS analysis of Thalidomide-propargyl-OH

Technical Support Center: Resolving Peak Tailing in LC-MS Analysis of Thalidomide-propargyl-OH

Executive Summary

Analyte: Thalidomide-propargyl-OH (Likely 2-(2,6-dioxopiperidin-3-yl)-4-(prop-2-yn-1-yloxy)isoindoline-1,3-dione).[1][2][3] Context: Critical intermediate for PROTAC® linker synthesis (Cereblon E3 ligase recruitment). Common Failure Mode: Peak tailing (

), split peaks, or broad elution profiles. Root Causes: Secondary silanol interactions, glutarimide ring hydrolysis, metal chelation, or injection solvent mismatch.

Part 1: Diagnostic Workflow

Before adjusting parameters, use this logic gate to identify the source of the tailing.

Figure 1: Decision tree for isolating the root cause of peak distortion in thalidomide derivatives.

Part 2: Troubleshooting Guide (Q&A)

Issue 1: The "DMSO Effect" (Solvent Mismatch)

Q: My sample is dissolved in 100% DMSO because of solubility issues. I see severe tailing and sometimes double peaks. Is my column broken?

A: Likely not. This is a classic solvent mismatch .

• Mechanism: DMSO is a strong solvent with high viscosity and elution strength. When a plug of DMSO enters an aqueous mobile phase (e.g., 95% Water), the analyte remains dissolved in the DMSO plug rather than interacting with the stationary phase immediately. This causes the analyte to smear down the column, resulting in "shark-fin" peaks or tailing.

• Solution:

  • Dilution: Dilute the sample at least 1:10 with the initial mobile phase (e.g., 5% ACN in Water/0.1% FA).[4]

  • Sandwich Injection: If solubility is poor in water, use an air gap or a "sandwich" injection (Water plug / Sample / Water plug) to dilute the plug before it hits the column.

  • Low Volume: Reduce injection volume to <2 µL.

Issue 2: Glutarimide Ring Instability

Q: The peak shape degrades over the course of a long sequence. The tailing gets worse, and I see a small fronting shoulder.

A: This suggests on-column or in-vial hydrolysis .

• Mechanism: The glutarimide ring of thalidomide is susceptible to spontaneous hydrolysis at neutral or basic pH, opening to form glutamic acid derivatives (inactive). This reaction is pH and temperature-dependent.

• Solution:

  • Strict Acidic Control: Ensure Mobile Phase A is 0.1% Formic Acid (pH ~2.7) . Avoid neutral buffers like Ammonium Acetate unless adjusted to pH < 4.

  • Temperature: Lower the autosampler temperature to 4°C and the column oven to 30-35°C. Avoid 50°C+ for thalidomide derivatives.

  • Buffer Choice: If peak shape is poor with Formic Acid alone, use 10 mM Ammonium Formate (pH 3.5) . The ammonium ions can mask residual silanols better than protons alone.

Issue 3: Metal Chelation

Q: I have optimized pH and solvent, but the peak still tails, specifically at the baseline (asymptotic tailing).

A: Thalidomide derivatives can act as ligands for metal ions (Fe, Ti) leached from the LC system.

• Mechanism: The dicarbonyl moiety (imide) can chelate trace iron or titanium on the frits or column walls. This creates "rogue" retention sites with slow desorption kinetics.

• Solution:

  • Passivation: Flush the system with 0.1% Phosphoric Acid (disconnect the column!) or a specific passivation agent (e.g., Medronic acid) to mask metal sites.

  • Chelating Additive: Add 5 µM Medronic Acid (InfinityLab Deactivator) to Mobile Phase A. This is compatible with MS and suppresses metal interactions.

  • Column Hardware: Switch to a PEEK-lined or "Bio-inert" column hardware if available.

Part 3: Optimized Experimental Protocols

Protocol A: Mobile Phase & Gradient for Thalidomide-propargyl-OH

Rationale: Methanol often provides better selectivity and peak symmetry for thalidomide's planar structure than Acetonitrile, likely due to pi-pi interactions.

Parameter	Setting	Notes
Column	C18 with Polar Embedding (e.g., Waters HSS T3 or Phenomenex Kinetex XB-C18)	withstands 100% aqueous start; reduces silanol activity.
Mobile Phase A	10 mM Ammonium Formate + 0.1% Formic Acid in Water	Buffer stabilizes pH ~3.5; Ammonium masks silanols.
Mobile Phase B	Methanol + 0.1% Formic Acid	MeOH preferred over ACN for symmetry.
Flow Rate	0.3 - 0.5 mL/min	Standard for 2.1 mm ID columns.
Temp	35°C	Balance between viscosity and stability.

Gradient Table:

Time (min)	%B	Curve
0.0	5	Initial hold to focus analyte.
1.0	5
8.0	95	Linear ramp.
10.0	95	Wash.
10.1	5	Re-equilibration.

| 13.0 | 5 | Ready for next injection. |

Protocol B: System Passivation (If Chelation is Suspected)

Perform this if you observe broad tailing that persists across different column chemistries.

• Remove Column: Replace the analytical column with a union connector.

• Prepare Solvent: 30% Phosphoric Acid in Water (Non-MS compatible!) OR 0.5% Formic Acid in 50:50 MeOH:Water (Mild maintenance).

• Flush: Pump the solution at 1 mL/min for 60 minutes.

• Rinse: Flush with 100% Water for 30 minutes, then 100% MeOH for 30 minutes.

• Reconnect: Install the column and equilibrate with Mobile Phase.

References

• Restek Corporation. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Retrieved from [Link]

• National Institutes of Health (NIH). (2012). Development, validation and application of a sensitive LC-MS/MS method for the quantification of thalidomide in human serum. Retrieved from [Link]

• LC Troubleshooting Bible. Why Do Peaks Tail? Causes and Cures. Retrieved from [Link]

Sources

• 1. ovid.com [ovid.com]
• 2. lctsbible.com [lctsbible.com]
• 3. Determination of thalidomide concentration in human plasma by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Advanced NMR Characterization of Thalidomide-Propargyl-OH Conjugates: A Comparative Guide for PROTAC Building Blocks

Targeted Protein Degradation (TPD) has revolutionized drug discovery, with Proteolysis Targeting Chimeras (PROTACs) leading the clinical frontier. At the heart of most PROTACs is a, predominantly derived from thalidomide. Among the various functionalized building blocks, (and its regioisomers) has emerged as a premier choice for modular library synthesis via copper-catalyzed azide-alkyne cycloaddition (CuAAC).

This guide provides an objective comparison of Thalidomide-propargyl-OH against other common derivatives (such as amine and PEGylated variants), focusing on structural validation. As a Senior Application Scientist, I will outline the causality behind specific NMR experimental choices and provide a self-validating protocol to ensure absolute structural certainty before you commit these expensive intermediates to late-stage synthesis.

Comparative Analysis: Propargyl vs. Alternative Thalidomide Conjugates

When designing a PROTAC library, the choice of the exit vector and functional handle dictates not only the conjugation chemistry but also the ease of downstream analytical characterization.

Table 1: Performance Comparison of Thalidomide Building Blocks

Feature	Thalidomide-Propargyl-OH	3-(2-Aminoethoxy) Thalidomide	Thalidomide-O-PEG6-Acid
Conjugation Method	CuAAC (Click Chemistry)	Amide Coupling	Amide Coupling / Esterification
Reaction Orthogonality	High : Extremely selective, no protecting groups required.	Moderate : Requires selective conditions to avoid side reactions.	Moderate : Requires coupling reagents (e.g., HATU, EDC).
NMR Spectral Clarity	Excellent : Distinct alkyne and propargylic signals; no aliphatic crowding.	Good : Amine protons exchange, but backbone is clear.	Poor : Massive PEG multiplet (~3.5 ppm) obscures critical signals.
Chemical Stability	High : Ether linkage is robust against hydrolysis.	High : Stable under standard physiological conditions.	Moderate : Ester linkages (if used) are prone to plasma esterases.

Expert Insight on Causality: Why does Thalidomide-propargyl-OH offer superior NMR resolution? The terminal alkyne proton resonates at ~3.6 ppm, and the propargylic -O-CH2- appears as a sharp doublet near 4.9 ppm in DMSO-d6. These signals fall into a "spectral sweet spot," completely isolated from the complex multiplets of the glutarimide ring (2.0–2.9 ppm) and the aromatic protons of the phthalimide core (7.5–8.0 ppm). In contrast, PEGylated derivatives introduce massive, overlapping integration blocks that mask impurities, making precise purity quantification by nearly impossible without advanced solvent-suppression techniques.

System Architecture: PROTAC Synthesis & Validation Workflow

To visualize the logical progression from building block to validated PROTAC, the following diagram illustrates the CuAAC conjugation workflow and the critical NMR checkpoints.

Workflow for CuAAC conjugation of Thalidomide-propargyl-OH and subsequent NMR validation.

Self-Validating Experimental Protocol for NMR Characterization

A robust NMR protocol must be self-validating. This means the failure of one spectral parameter should automatically flag an issue, preventing the progression of a degraded sample.

Step 1: Sample Preparation

• Action: Dissolve 10–15 mg of Thalidomide-propargyl-OH in 0.6 mL of anhydrous DMSO-d6.

• Causality: Why DMSO-d6? exhibit notoriously poor solubility in CDCl3. More importantly, DMSO-d6 prevents the rapid exchange of the glutarimide imide proton (NH). Observing this NH singlet at ~11.1 ppm is the primary validation that the CRBN-binding face remains intact and has not undergone base-catalyzed ring opening.

Step 2: 1D 1H NMR Acquisition

• Parameters: 400 MHz or 600 MHz, 16 scans, relaxation delay (D1) of 2.0 seconds.

• Validation Check: Assess the integration ratio between the glutarimide NH (1H, ~11.1 ppm) and the terminal alkyne proton (1H, ~3.6 ppm). Self-validation logic: If the ratio deviates from 1:1, the sample has either degraded (ring opening) or the alkyne has been compromised.

Step 3: 1D 13C NMR Acquisition

• Parameters: 100 MHz or 150 MHz, 1024 scans.

• Validation Check: Look for the characteristic alkyne carbons at ~78 ppm and ~79 ppm. Self-validation logic: If the 1H NMR shows a peak at 3.6 ppm but the 13C NMR lacks these alkyne signals, the 1H signal is likely an impurity (e.g., water or residual solvent), and the batch must be rejected.

Step 4: 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Parameters: Optimized for long-range coupling (J = 8 Hz).

• Causality: Why HMBC? Thalidomide can be functionalized at the C4 or C5 position of the phthalimide ring. 1H NMR alone cannot definitively distinguish between 4-propargyl and 5-propargyl regioisomers due to complex aromatic splitting. HMBC provides a 3-bond correlation between the propargylic -O-CH2- protons (~4.9 ppm) and the specific substituted aromatic carbon, offering absolute proof of regiochemistry.

Quantitative Data: Reference Chemical Shifts

To aid in your spectral assignments, Table 2 summarizes the benchmark 1H NMR data for a standard Thalidomide-propargyl-OH conjugate.

Table 2: Typical 1H NMR Chemical Shifts for Thalidomide-Propargyl-OH (DMSO-d6, 400 MHz)

Proton Assignment	Chemical Shift (ppm)	Multiplicity	Integration	Diagnostic Significance
Glutarimide NH	11.10	Singlet (s)	1H	Confirms intact CRBN-binding domain.
Phthalimide Aromatic CH	7.45 - 7.85	Multiplet (m)	3H	Confirms the core isoindoline-1,3-dione structure.
Glutarimide CH	5.12	Doublet of doublets (dd)	1H	Identifies the chiral center adjacent to the imide.
Propargyl -O-CH2-	4.95	Doublet (d)	2H	Confirms the presence of the ether linkage.
Alkyne -C≡CH	3.65	Triplet (t)	1H	Validates the terminal alkyne for Click chemistry.
Glutarimide CH2	2.00 - 2.90	Multiplet (m)	4H	Confirms the aliphatic glutarimide ring backbone.

Conclusion

Thalidomide-propargyl-OH stands out as a highly efficient, NMR-friendly building block for PROTAC synthesis. By leveraging its distinct spectral signatures and employing a self-validating NMR workflow—specifically utilizing DMSO-d6 to preserve the glutarimide NH signal and HMBC to confirm regiochemistry—researchers can ensure absolute structural integrity before executing downstream CuAAC conjugations.

References

• Essential Thalidomide Derivatives for High-Efficiency PROTAC Design. Pharmaffiliates. Available at:[Link]

• Development of BODIPY FL Thalidomide as a High-Affinity Fluorescent Probe for Cereblon in a Time-Resolved Fluorescence Resonance Energy Transfer Assay. National Institutes of Health (PMC). Available at:[Link]

• A Cell-based Target Engagement Assay for the Identification of Cereblon E3 Ubiquitin Ligase Ligands and Their Application in HDAC6 Degraders. National Institutes of Health (PMC). Available at:[Link]

IC50 determination for Thalidomide-propargyl-OH based degraders

An In-Depth Comparative Guide to IC50 and DC50 Determination for Thalidomide-Based Degraders

Authored by a Senior Application Scientist

This guide provides a comprehensive comparison of methodologies for determining the potency of thalidomide-propargyl-OH based degraders, a prominent class of Proteolysis-Targeting Chimeras (PROTACs). As the field of targeted protein degradation (TPD) matures, moving beyond simple inhibition to induced degradation, the metrics for assessing compound efficacy have evolved. This document offers researchers, scientists, and drug development professionals both the theoretical underpinnings and practical, field-proven protocols to accurately quantify degrader performance.

At the heart of this class of degraders is the recruitment of the Cereblon (CRBN) E3 ubiquitin ligase.[1][2][3][4] Thalidomide and its analogs serve as the "E3 ligase handle," which, when connected via a linker to a ligand for a protein of interest (POI), forms a ternary complex.[1][] This proximity, induced by the PROTAC, leads to the ubiquitination of the POI and its subsequent destruction by the proteasome.[1][6]

Unlike traditional inhibitors, which are evaluated by their half-maximal inhibitory concentration (IC50), the primary measure of a degrader's potency is its half-maximal degradation concentration (DC50).[7][8][9] The DC50 represents the concentration of the PROTAC required to degrade 50% of the target protein.[8][9] Concurrently, determining the IC50 for cell viability remains crucial to assess the downstream functional consequences of protein degradation, such as anti-proliferative effects or general cytotoxicity.[7][10][11]

The Mechanism: Hijacking the Ubiquitin-Proteasome System

The efficacy of a thalidomide-based degrader is contingent on its ability to successfully orchestrate a series of intracellular events. Understanding this pathway is fundamental to designing robust experiments for its characterization. The PROTAC molecule acts as a molecular bridge, forming a ternary complex between the target POI and the CRBN E3 ligase.[1][2] This event-driven, catalytic mechanism allows for the degradation of target proteins at very low compound concentrations.[1]

General workflow for DC50 and IC50 determination.

Protocol 1: DC50 Determination by Western Blotting

Objective: To quantify the dose-dependent degradation of a target protein in response to degrader treatment. [8]

• Cell Seeding: Seed cells (e.g., HeLa, HEK293T, or a cancer cell line relevant to the POI) in 6-well plates at a density that ensures 70-80% confluency at the time of harvest. Allow cells to adhere overnight. [12]2. PROTAC Treatment: Prepare a 10-point serial dilution of the thalidomide-based degrader in culture medium. A typical concentration range might be 1 µM down to 0.1 nM, including a vehicle-only control (e.g., 0.1% DMSO). Replace the existing medium with the degrader-containing medium and incubate for a predetermined time (e.g., 18-24 hours). The optimal time should be determined via a preliminary time-course experiment.

• Cell Lysis: Wash cells twice with ice-cold PBS. Lyse the cells directly in the well by adding 100-150 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. [7][13][14]Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

• Lysate Clarification: Centrifuge the lysate at ~14,000 rpm for 15 minutes at 4°C to pellet cell debris. [8]Transfer the supernatant to a new, pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit, following the manufacturer's protocol. [7][15]This step is critical for ensuring equal protein loading.

• Sample Preparation for SDS-PAGE: Normalize the protein concentration for all samples with lysis buffer. Add 4X Laemmli sample buffer and boil at 95-100°C for 5-10 minutes to denature the proteins. [16]7. SDS-PAGE and Western Blotting: Load equal amounts of protein (typically 20-30 µg) per lane of an SDS-PAGE gel. [16]Include a molecular weight marker. Run the gel and transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour at room temperature. Incubate with a primary antibody specific for the POI overnight at 4°C. Wash the membrane, then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection & Analysis: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities using software like ImageJ. Normalize the POI band intensity to its corresponding loading control band intensity.

• DC50 Calculation: Plot the normalized POI levels against the logarithm of the degrader concentration. Fit the data to a four-parameter variable slope equation using software like GraphPad Prism to determine the DC50 value. [8]

Protocol 2: IC50 Determination by Cell Viability Assay

Objective: To measure the dose-dependent effect of the degrader on cell proliferation and viability. [8]

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL per well. Incubate overnight. [7]2. PROTAC Treatment: Treat cells with the same serial dilution of the degrader used for the DC50 experiment. Incubate for a period relevant to the expected biological effect (e.g., 72 hours). [7]3. Viability Measurement: Equilibrate the plate to room temperature. Add a volume of a viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay reagent, which measures ATP levels) equal to the volume of culture medium in the well. [7]4. Signal Reading: Mix contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. Measure luminescence using a plate reader.

• IC50 Calculation: Normalize the data by expressing the luminescence of treated wells as a percentage of the vehicle control wells. Plot the percentage of cell viability against the logarithm of the degrader concentration and fit the data to determine the IC50 value. [8]

Data Interpretation and Potential Pitfalls

The "Hook Effect"

A phenomenon unique to bifunctional molecules like PROTACs is the "hook effect," where at very high concentrations, the efficacy of degradation decreases. [17]This is attributed to the formation of unproductive binary complexes (POI-PROTAC and PROTAC-CRBN) instead of the productive ternary complex, which saturates the system and reduces degradation efficiency. [17]When plotting dose-response curves, it is crucial to use a wide concentration range to capture this potential biphasic response, as fitting a standard sigmoidal curve to data exhibiting a hook effect can lead to a misestimation of potency. [17]

Comparative Data Summary

The ultimate goal is to compare multiple degrader candidates to identify the most potent and effective molecules. Data should be summarized clearly to facilitate this comparison.

Degrader	Cell Line	DC50 (nM)	Dmax (%)	Viability IC50 (nM)
Degrader A	MOLM-16	15	95%	30
Degrader B	SU-DHL-1	28	92%	55
Degrader C	MOLM-16	120	80%	250
Vehicle Control	N/A	N/A	0%	>10,000

Dmax: Maximum degradation achieved.

Conclusion

The robust characterization of thalidomide-propargyl-OH based degraders requires a multi-faceted approach. While Western blotting remains the cornerstone for direct confirmation of protein knockdown, higher-throughput methods like In-Cell ELISA are invaluable for screening and lead optimization. The DC50 value provides the most direct measure of a degrader's primary function, while the cell viability IC50 offers critical insight into its downstream therapeutic potential. By employing the rigorous, self-validating protocols outlined in this guide and maintaining awareness of potential artifacts like the hook effect, researchers can generate high-quality, reproducible data to confidently drive the development of next-generation protein-degrading therapeutics.

References

• Bio-Techne. (n.d.). Assays for Targeted Protein Degradation. Retrieved from [Link]

• Cusabio. (n.d.). Western Blotting(WB) Protocol. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Direct ELISA Protocol. Retrieved from [Link]

• Bond, M. J., et al. (2018). Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• Nieto-Jimenez, C., et al. (2019). Activity of BET-proteolysis targeting chimeric (PROTAC) compounds in triple negative breast cancer. Cell Death & Disease. Retrieved from [Link]

• Yang, Z., et al. (2016). Assays for the Degradation of Misfolded Proteins in Cells. Journal of Visualized Experiments. Retrieved from [Link]

• Steinebach, C., et al. (2023). Tracking the PROTAC degradation pathway in living cells highlights the importance of ternary complex measurement for PROTAC optimization. bioRxiv. Retrieved from [Link]

• 2BScientific. (n.d.). Application Guides / ELISA Protocol. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Western Blot Tips for Detection of Proteins Present in Tissue Lysates. Retrieved from [Link]

• Bio-Techne. (n.d.). Western Blot Protocol: Tips, Techniques & Videos. Retrieved from [Link]

• Sun, X., et al. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. Drug Discovery Today. Retrieved from [Link]

• Petry, F., et al. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry. Retrieved from [Link]

• QIAGEN. (n.d.). Protein assay ELISA. Retrieved from [Link]

• Boster Bio. (n.d.). ELISA Handbook. Retrieved from [Link]

• Profacgen. (n.d.). Degradation assay and stability analysis. Retrieved from [Link]

• Schiedel, M., et al. (2019). Chemical Inactivation of the E3 Ubiquitin Ligase Cereblon by Pomalidomide-based Homo-PROTACs. Journal of Visualized Experiments. Retrieved from [Link]

• Naito, M. (2024). Protein degraders - from thalidomide to new PROTACs. Journal of Biochemistry. Retrieved from [Link]

• Asatsuma-Okumura, T., et al. (2019). Molecular mechanisms of thalidomide and its derivatives. Experimental and Therapeutic Medicine. Retrieved from [Link]

• Serra, H., et al. (2025). Thalidomide-Based PROTACs: A Viable Strategy Against Trypanosomatids?. International Journal of Molecular Sciences. Retrieved from [Link]

• Ciulli, A., & Trainor, N. (2021). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. Journal of Medicinal Chemistry. Retrieved from [Link]

• Creative Biostructure. (2025). Protein Degradation Pathways and Analytical Techniques. Retrieved from [Link]

• Poplawski, P., et al. (2023). Cereblon-Recruiting PROTACs: Will New Drugs Have to Face Old Challenges?. International Journal of Molecular Sciences. Retrieved from [Link]

• MarinBio. (n.d.). Precision in Efficacy: Developing Robust GMP Potency Assays for PROTACs, Molecular Glues, and Other Targeted Protein Degradation (TPD) Drugs. Retrieved from [Link]

• Genedata. (n.d.). Automated Analysis of Complex Biphasic PROTAC Dose Response Data at Scale in Drug Development. Retrieved from [Link]

• Profacgen. (n.d.). Bioluminescence Resonance Energy Transfer (BRET). Retrieved from [Link]

• Pfleger, K. D., & Eidne, K. A. (2006). Bioluminescence resonance energy transfer (BRET) for the real-time detection of protein-protein interactions. Nature Protocols. Retrieved from [Link]

• Gabizon, R., et al. (2020). Enhancing Intracellular Concentration and Target Engagement of PROTACs with Reversible Covalent Chemistry. bioRxiv. Retrieved from [Link]

• Berthold Technologies GmbH & Co.KG. (n.d.). BRET (Bioluminescence Resonance Energy Transfer). Retrieved from [Link]

• Cottet, M., et al. (2019). Bioluminescence Resonance Energy Transfer as a Method to Study Protein-Protein Interactions: Application to G Protein Coupled Receptor Biology. Molecules. Retrieved from [Link]

• Tong, L., et al. (2024). Quantitative Measurement of PROTAC Intracellular Accumulation. Methods in Molecular Biology. Retrieved from [Link]

• Bio-Techne. (n.d.). Targeted Protein Degradation. Retrieved from [Link]

• Molecular Devices. (2026). Time-Resolved Fluorescence TRF / TR-FRET (HTRF). Retrieved from [Link]

• ResearchGate. (n.d.). DC50 values for 4h, for the AUC of 24h and the Dmax between 23 and 24h.... Retrieved from [Link]

• Chan, K. H., & Zengerle, M. (2020). Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic. Chembiochem. Retrieved from [Link]

• Yang, S., et al. (2023). A multiplexed time-resolved fluorescence resonance energy transfer ultrahigh-throughput screening assay for targeting SMAD4-SMAD3-DNA complex. bioRxiv. Retrieved from [Link]

• Agilent. (n.d.). TR-FRET. Retrieved from [Link]

• Harris, P. A., et al. (2020). Chapter 4: Developing Pharmacokinetic/Pharmacodynamic Relationships With PROTACs. Royal Society of Chemistry. Retrieved from [Link]

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• 14. Western Blotting Sample Preparation [sigmaaldrich.com]
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• 16. Western Blot Protocol: Tips, Techniques & Videos | Bio-Techne [bio-techne.com]
• 17. Automated Analysis of Complex Biphasic PROTAC Dose Response Data at Scale in Drug Development [genedata.com]

Validating Targeted Protein Degradation: A Comprehensive Guide to Negative Control Design for Thalidomide-propargyl-OH Experiments

Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Cereblon (CRBN) E3 Ligase Recruitment, Click-Chemistry Probes, and Mechanistic Validation

The Mechanistic Imperative: Why Negative Controls Define PROTAC Validity

In the rapidly expanding field of Targeted Protein Degradation (TPD), proving that a molecule degrades a target protein is only half the battle. The critical challenge lies in proving how it degrades the target. For Proteolysis Targeting Chimeras (PROTACs) and molecular glues utilizing the Thalidomide-propargyl-OH building block, degradation must be definitively linked to the recruitment of the Cereblon (CRBN) E3 ubiquitin ligase.

Thalidomide-propargyl-OH is a highly versatile click-chemistry module. Its terminal alkyne (propargyl group) allows for rapid Copper-catalyzed Alkyne-Azide Cycloaddition (CuAAC) with any azide-functionalized target ligand, instantly generating a library of putative PROTACs. However, small molecules can induce target degradation through off-target mechanisms, such as lysosomal pathways, ferroptosis induction, or direct destabilization of the protein[1].

To establish a self-validating experimental system, researchers must employ rigorous negative controls. The gold standard in CRBN-PROTAC design is the N-methylated glutarimide analog (e.g., N-Me-Thalidomide-propargyl-OH)[2].

The Causality of N-Methylation

The glutarimide ring of thalidomide inserts into a highly conserved tri-tryptophan pocket on CRBN. The unmodified imide nitrogen (-NH-) acts as a critical hydrogen bond donor to the backbone carbonyl of Histidine 379 (H379) and Tryptophan 380 (W380)[3]. By synthesizing a negative control where this nitrogen is methylated (-N-CH3), two mechanistic blockades occur simultaneously:

• Loss of Hydrogen Bonding: The essential H-bond donor is eliminated.

• Steric Occlusion: The bulky methyl group physically clashes with the CRBN binding pocket, completely abrogating ternary complex formation[2][4].

Crucially, this minor structural tweak preserves the physicochemical properties (lipophilicity, molecular weight, cell permeability) of the parent PROTAC, ensuring that any observed differences in biological activity are strictly due to the loss of E3 ligase recruitment[1][4].

Active ternary complex formation vs. N-methyl steric blockade in CRBN recruitment.

Objective Comparison of CRBN Negative Control Strategies

While structural N-methylation is the gold standard, a robust validation pipeline requires orthogonal approaches. Table 1 objectively compares the primary negative control strategies used alongside Thalidomide-propargyl-OH probes.

Table 1: Comparison of CRBN PROTAC Validation Strategies

Strategy Type	Specific Approach	Mechanism of Action	Advantages	Limitations	Reliability
Structural (Primary)	N-Me-Thalidomide-propargyl-OH	Steric clash prevents CRBN binding; E3 recruitment fails[2].	Identical cell permeability and POI binding affinity to the active probe.	Requires parallel chemical synthesis of a second probe.	High
Pharmacological	Free Thalidomide Pre-treatment	Saturates CRBN receptors, creating competitive inhibition against the PROTAC.	Easy to execute; requires no additional synthesis.	High doses of free thalidomide may cause off-target toxicity or alter cell state.	Medium
Genetic	CRBN Knockout (CRISPR)	Complete removal of the CRBN protein from the cell line.	Absolute proof of CRBN dependence.	Time-consuming; compensatory E3 ligase upregulation may occur.	High
Downstream	Proteasome Inhibition (MG132)	Blocks the 26S proteasome, preventing degradation of the ubiquitinated target.	Confirms degradation is proteasome-dependent.	Highly toxic to cells over long incubations (>12h); not specific to CRBN.	Medium

Experimental Validation: Step-by-Step Methodologies

To ensure trustworthiness and reproducibility, the following protocols detail the self-validating workflow for synthesizing and testing Thalidomide-propargyl-OH probes against their N-methylated counterparts.

Protocol A: CuAAC Click-Chemistry Probe Synthesis

Objective: Synthesize both the active PROTAC and the inactive negative control in parallel.

• Preparation of Reagents: Dissolve your azide-functionalized Target Ligand (1.0 eq) and Thalidomide-propargyl-OH (1.2 eq) in a degassed solvent mixture of DMSO/t-BuOH/H2O (1:1:1). In a separate vial, repeat this setup using N-Me-Thalidomide-propargyl-OH.

• Catalyst Complexation: Pre-mix CuSO4 (0.1 eq) with THPTA ligand (0.5 eq) in water. Causality Note: THPTA is critical as it accelerates the reaction while protecting the Cu(I) species from oxidation and disproportionation, preventing degradation of sensitive biological ligands.

• Reduction: Add Sodium Ascorbate (0.5 eq) to the catalyst mixture to reduce Cu(II) to the active Cu(I) species in situ.

• Reaction: Add the active catalyst mixture to both reaction vials. Stir at room temperature for 12-24 hours.

• Purification: Purify the resulting triazole-linked PROTACs via preparative HPLC. Confirm mass and purity (>95%) via LC-MS.

Protocol B: Cellular Degradation & Mechanistic Rescue Assay

Objective: Validate CRBN-dependent degradation using orthogonal controls.

• Cell Seeding: Seed the target cell line (e.g., MM.1S or HEK293T) in 6-well plates at

  cells/well. Incubate overnight.

• Pre-treatment (Rescue Controls):

  • Competition Well: Pre-treat with 10 µM free Thalidomide for 2 hours.

  • Proteasome Blockade Well: Pre-treat with 1 µM MG132 or Bortezomib for 2 hours.

• Probe Incubation: Treat the cells with a dose-response (e.g., 1 nM, 10 nM, 100 nM, 1 µM) of the Active PROTAC and the N-Me Negative Control for 4 to 24 hours. Causality Note: Testing a wide concentration range is essential to observe the "hook effect" (where high concentrations form binary complexes rather than ternary complexes, reducing degradation), a hallmark of true PROTACs.

• Lysis and Readout: Lyse cells using RIPA buffer supplemented with protease inhibitors. Quantify target protein levels via Western Blot or quantitative proteomics (e.g., TMT labeling)[5].

Step-by-step experimental workflow for validating CRBN-dependent targeted protein degradation.

Quantitative Benchmarking: Active vs. Inactive Probes

To illustrate the expected outcomes of a properly designed negative control experiment, Table 2 provides representative quantitative data modeled after standard CRBN-dependent PROTAC validation assays[2][6].

Table 2: Representative Degradation Data in MM.1S Cells (24h Incubation)

Experimental Condition	Target Protein Level (% of Vehicle)	CRBN Binding Affinity (IC50)	Interpretation
Vehicle Control (DMSO)	100%	N/A	Baseline reference.
Active Thalidomide-PROTAC (10 nM)	15%	~1.5 µM	Potent target degradation via CRBN recruitment.
N-Me-Thalidomide-PROTAC (10 nM)	98%	>100 µM	Loss of E3 binding completely abolishes degradation.
Active PROTAC + Free Thalidomide (10 µM)	85%	N/A	Pharmacological competition rescues the target protein.
Active PROTAC + MG132 (1 µM)	95%	N/A	Proteasome inhibition prevents downstream degradation.
Active PROTAC in CRBN KO Cells	100%	N/A	Genetic validation confirms absolute CRBN dependence.

Data Interpretation: If the N-Me-Thalidomide-PROTAC still induces degradation (e.g., Target Protein Level drops to 40%), it strongly indicates that the target is being degraded through a CRBN-independent mechanism, such as direct target destabilization or off-target toxicity (e.g., ferroptosis induced by the linker or POI ligand)[1].

Alternatives: VHL-propargyl-OH

While CRBN is the most widely utilized E3 ligase in TPD, it is not universally applicable. Some target proteins lack accessible lysine residues at the optimal geometry for CRBN-mediated ubiquitination, or the target cell line may have low CRBN expression.

In such cases, VHL-propargyl-OH (Von Hippel-Lindau) serves as the primary alternative.

• Mechanism: VHL ligands are derived from the HIF-1α peptide sequence (e.g., VH032).

• Negative Control: The standard negative control for VHL-based probes is the epimerization of the chiral hydroxyl group on the central proline ring (e.g., (R)-hydroxyproline to (S)-hydroxyproline), which completely abolishes VHL binding[4].

• Comparison: VHL-based PROTACs generally have higher molecular weights and lower cell permeability than Thalidomide-based PROTACs, but they avoid the off-target degradation of CRBN neosubstrates (like IKZF1/3), offering a cleaner toxicity profile in certain therapeutic contexts.

References

• Journal of the American Chemical Society (JACS) - Indolequinone-Based Hypoxia-Activated Proteolysis Targeting Chimeras Selectively Degrade BRD4 in Hypoxic Cancer Cells. Available at:[Link]

• Ludwig-Maximilians-Universität München (LMU) - Design and Synthesis of Potential STING-Degrading PROTACs via a Modular Click Chemistry Approach. Available at:[Link]

• National Institutes of Health (PMC) - Cysteine-reactive covalent chloro-N-acetamide ligands induce ferroptosis mediated cell death. Available at:[Link]

• MDPI - Light-Activating PROTACs in Cancer: Chemical Design, Challenges, and Applications. Available at:[Link]

Sources

• 1. Cysteine-reactive covalent chloro-N-acetamide ligands induce ferroptosis mediated cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thalidomide-4-C3-NH2 hydrochloride | 2357110-84-8 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 5. Thalidomide-O-C4-NH2 | Benchchem [benchchem.com]
• 6. mdpi.com [mdpi.com]

Chemical Rationale &amp; Mechanistic Impact of the Propargyl-Triazole Linkage

Title: In Vivo Pharmacokinetic Profiling of Thalidomide-Propargyl-OH Derivatives: A Comparative Guide for PROTAC Optimization

Introduction In the rapidly evolving landscape of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have shifted from chemical biology tools to clinical candidates. At the heart of this transition is the optimization of the linker-ligand conjugate. Thalidomide-propargyl-OH and its PEGylated derivatives serve as foundational building blocks, enabling rapid assembly of Cereblon (CRBN)-recruiting PROTACs via copper-catalyzed azide-alkyne cycloaddition (CuAAC)[1]. However, the introduction of a propargyl-derived triazole linkage fundamentally alters the molecule's physicochemical properties, structural rigidity, and in vivo pharmacokinetic (PK) profile[2]. This guide provides an objective comparison of Thalidomide-propargyl-OH derivatives against alternative linker strategies, backed by mechanistic insights and validated experimental methodologies.

Unlike flexible alkyl or simple PEG chains, the CuAAC reaction of a Thalidomide-propargyl-OH derivative yields a 1,2,3-triazole ring. This aromatic heterocycle acts as a rigid, planar structural element within the linker[2].

Causality in Design: The rigidity of the triazole ring restricts the conformational entropy of the PROTAC. While this can theoretically hinder the flexibility required to form a stable ternary complex with the target protein and E3 ligase, it often provides a counterintuitive benefit: linker-dependent folding [3]. The triazole ring can participate in intramolecular

stacking with the warhead or the thalidomide moiety. This folded conformation masks the molecule's exposed polar surface area (PSA), significantly enhancing passive cellular permeability compared to extended alkyl-linked counterparts[3].

Thalidomide-Triazole PROTAC catalytic cycle: folded conformations enhance passive permeability.

Comparative In Vivo Pharmacokinetic Profile

The in vivo performance of a PROTAC is dictated by its absorption, distribution, metabolism, and excretion (ADME) properties. Because PROTACs reside in the "beyond Rule of 5" (bRo5) chemical space, achieving oral bioavailability and maintaining an adequate half-life is notoriously challenging[4].

Metabolic Soft Spots: Thalidomide-based degraders are primarily metabolized by hepatic CYP3A4[5]. The glutarimide ring of thalidomide is susceptible to spontaneous hydrolysis at physiological pH (>7.4)[4]. When comparing Thalidomide-propargyl-OH derivatives to standard amide-linked thalidomide, the ether/triazole connectivity often provides improved microsomal stability. However, the linker itself can become a secondary metabolic soft spot, undergoing O-dealkylation or N-dealkylation depending on the adjacent PEG or alkyl units[5].

Performance Comparison:

• Thalidomide-Propargyl (Triazole) vs. Thalidomide-Alkyl: Triazole-linked PROTACs generally exhibit higher lipophilicity. While this improves membrane permeability, it can increase the volume of distribution (

  ) and drive higher hepatic clearance compared to simple alkyl linkers[2][3].

• CRBN (Thalidomide) vs. VHL Ligands: Thalidomide derivatives have a significantly lower molecular weight (~258 Da) than VHL ligands (e.g., VH032 derivatives, >400 Da). Consequently, CRBN-based PROTACs synthesized from propargyl precursors typically achieve higher oral bioavailability (

  ) than VHL-based PROTACs, which often require intravenous (IV) or subcutaneous (SC) administration due to poor intestinal absorption[4].

Table 1: Comparative Pharmacokinetic Parameters in Rodent Models (Representative Ranges)

Parameter	Thalidomide-Propargyl (Triazole Linker)	Thalidomide-Alkyl (Amide Linker)	VHL-Alkyl (Amide Linker)
E3 Ligase Recruited	CRBN	CRBN	VHL
Typical MW Range (Da)	800 - 1000	750 - 950	900 - 1200
Clearance (L/hr/kg)	1.5 - 3.5 (Moderate/High)	2.0 - 4.0 (High)	0.5 - 2.0 (Low/Moderate)
Half-life ( , hr)	2.0 - 4.5	1.5 - 3.0	4.0 - 8.0
Volume of Dist. ( , L/kg)	3.0 - 6.0	2.0 - 4.5	1.0 - 3.0
Oral Bioavailability ( )	5% - 15%	2% - 10%	< 2%

Note: Data represents aggregated literature ranges for optimized degraders. Specific values depend heavily on the chosen warhead.

Self-Validating Experimental Protocol: In Vivo PK Profiling

To accurately assess the PK profile of a newly synthesized Thalidomide-propargyl-derived PROTAC, a robust, self-validating in vivo workflow is required. The following protocol utilizes an IV/PO crossover design in mice to determine absolute bioavailability, employing LC-MS/MS for high-sensitivity quantification.

Causality of Protocol Design: PROTACs suffer from poor aqueous solubility. Using a standard aqueous vehicle will result in precipitation and erratic absorption. Therefore, a co-solvent system (e.g., DMSO/PEG300/Tween 80) is mandatory to ensure the compound remains in solution during administration[1]. Furthermore, because PROTACs can exhibit non-specific binding to plastic and proteins, the addition of an internal standard (IS) structurally similar to the PROTAC prior to plasma extraction is critical to validate recovery rates.

Step-by-Step Methodology:

• Formulation Preparation:

  • IV Formulation (1 mg/kg): Dissolve the PROTAC in 5% DMSO. Sequentially add 40% PEG300, 5% Tween 80, and 50% sterile saline. Vortex and sonicate until optically clear.

  • PO Formulation (10 mg/kg): Prepare similarly, or utilize 0.5% Methylcellulose/0.2% Tween 80 if a stable suspension is preferred for oral gavage.

• Animal Dosing & Sampling:

  • Administer to male C57BL/6 mice (n=3 per route).

  • Collect serial blood samples (approx. 30

    L) via the submandibular vein at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Transfer blood into K2-EDTA tubes, centrifuge at 3,000

    g for 10 min at 4°C to isolate plasma.

• Plasma Extraction (Protein Precipitation):

  • Aliquot 10

    L of plasma into a 96-well plate.

  • Add 50

    L of ice-cold acetonitrile containing a heavy-isotope labeled PROTAC or structurally analogous Internal Standard (IS) at 100 ng/mL. Self-Validation: The IS corrects for matrix effects and extraction losses.

  • Vortex for 5 minutes, centrifuge at 15,000

    g for 15 min at 4°C. Transfer the supernatant to a clean plate for analysis.

• LC-MS/MS Quantification:

  • Inject 5

    L onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 m).

  • Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Causality: MRM isolates the specific precursor parent ion and a unique product ion fragment (often the thalidomide or warhead fragment), ensuring absolute specificity amidst complex biological matrices.

• Data Analysis:

  • Construct a calibration curve (1 - 1000 ng/mL). Ensure the

    and Quality Control (QC) samples fall within of nominal concentrations.

  • Calculate PK parameters using Non-Compartmental Analysis (NCA) software (e.g., Phoenix WinNonlin).

In vivo PK workflow for PROTACs, featuring self-validating LC-MS/MS quantification steps.

Conclusion

Thalidomide-propargyl-OH derivatives offer a highly efficient synthetic route for PROTAC generation via click chemistry. While the resulting triazole linkage introduces metabolic liabilities via CYP3A4, it uniquely facilitates linker-dependent folding. This folding masks polar surface area, often granting these derivatives superior cellular permeability and oral bioavailability compared to highly flexible alkyl-linked or high-molecular-weight VHL-linked alternatives. For drug development professionals, balancing the rigidity of the propargyl-derived triazole with the metabolic stability of the overall molecule remains the critical optimization step in advancing CRBN-based degraders to the clinic.

References

• Thalidomide-propargyl | Cereblon Ligand MedChemExpress
• Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs)
• Linkers in PROTACs PrecisePEG
• Current strategies for the design of PROTAC linkers: a critical review PMC - N
• Linker-Dependent Folding Rationalizes PROTAC Cell Permeability ACS Public

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. precisepeg.com [precisepeg.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs): The Next Step toward Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Hazard Analysis: Understanding the Dual-Risk Profile

An Expert Guide to the Safe Disposal of Thalidomide-propargyl-OH

A Senior Application Scientist's Protocol for Managing Hazardous Research Chemicals

This guide provides a comprehensive framework for the safe handling and disposal of Thalidomide-propargyl-OH, a specialized chemical likely utilized in advanced research such as the development of Proteolysis Targeting Chimeras (PROTACs). The molecule's structure, combining the potent teratogenic and cytotoxic properties of thalidomide with the reactive and toxic nature of a propargyl group, necessitates a stringent and informed approach to waste management.

Disclaimer: This document is intended as an expert guidance resource based on the known hazards of the molecule's constituent parts. A specific Safety Data Sheet (SDS) for Thalidomide-propargyl-OH may not be available. It is mandatory to consult with your institution's Environmental Health and Safety (EHS) department before handling or disposing of this compound. All procedures must comply with local, state, and federal regulations. The ultimate responsibility for safety lies with the individual researcher and their institution.

The disposal protocol for Thalidomide-propargyl-OH is dictated by the synergistic risks of its two primary functional moieties: the thalidomide core and the propargyl group.

• The Thalidomide Moiety: Thalidomide is a known human teratogen, capable of causing severe, life-threatening birth defects with even a single dose during pregnancy[1][2]. Its mechanism involves binding to the cereblon (CRBN) protein, which is part of an E3 ubiquitin ligase complex, leading to the degradation of specific transcription factors essential for fetal development[3][4][5]. For disposal purposes, any compound containing this structure must be treated as highly toxic and teratogenic waste.

• The Propargyl Group (-CH₂-C≡CH): This terminal alkyne group introduces significant chemical reactivity and toxicity. Propargyl alcohol, a related compound, is classified as a flammable liquid that is toxic if swallowed, inhaled, or in contact with skin, and can cause severe skin and eye burns[6][7][8][9]. The triple bond makes the group reactive and incompatible with strong oxidizing agents, acids, and bases[6][10]. Vapors can also form explosive mixtures with air[8][11].

The combination of these two groups in one molecule requires that it be handled as a cytotoxic, reactive, and toxic hazardous waste.

Table 1: Summary of Hazard Profile and Disposal Causality

Hazard Category	Associated Moiety	Potential Hazard	Causality for Disposal Protocol
Teratogenicity	Thalidomide	May damage the unborn child; a single dose can cause severe birth defects[1][2].	Must be incinerated at a licensed hazardous waste facility. Do not allow entry into sewage systems or waterways.
Cytotoxicity	Thalidomide	Used in cancer therapy to degrade specific proteins, indicating potent cellular effects[3][12].	Treat as cytotoxic/antineoplastic waste. Segregate from all other waste streams.
Acute Toxicity	Propargyl Group	Toxic if swallowed, inhaled, or in contact with skin. Can cause damage to the liver and kidneys[6][7][13].	Requires handling with full PPE in a ventilated fume hood to prevent exposure. All contaminated materials are hazardous.
Reactivity	Propargyl Group	The terminal alkyne is reactive. Can react violently with oxidants[9].	Segregate from incompatible chemicals (e.g., strong acids, bases, oxidizing agents).
Flammability	Propargyl Group	Propargyl-containing compounds are often flammable liquids or solids[7][8].	Keep away from ignition sources. Collect in appropriate containers, potentially with flammable waste if mixed with solvents.
Environmental	Both	Propargyl alcohol is toxic to aquatic life[6][11]. Thalidomide's environmental effects necessitate containment.	Absolutely no drain disposal. All waste must be handled by a licensed hazardous waste contractor[1][10].

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE approach is non-negotiable when handling Thalidomide-propargyl-OH from initial use through final waste disposal.

Table 2: Required PPE for Laboratory Operations

Operation	Required Personal Protective Equipment
Compound Handling (Weighing, Reconstituting)	Double Nitrile Gloves (chemotherapy-rated), Disposable Gown, Safety Goggles with side shields or Face Shield, N95 or higher-rated Respirator (to prevent inhalation of fine powders).
Solution Preparation and Use	Double Nitrile Gloves (chemotherapy-rated), Disposable Gown, Safety Goggles.
Waste Disposal	Double Nitrile Gloves (chemotherapy-rated), Disposable Gown, Safety Goggles.
Spill Cleanup	Double Nitrile Gloves (chemotherapy-rated), Disposable Gown, Safety Goggles, N95 or higher-rated Respirator.

Experimental Protocol: Step-by-Step Disposal Procedures

This protocol provides a self-validating system for waste management, ensuring safety and compliance from the point of generation to final disposal.

Step 1: Waste Identification and Segregation (Point of Generation)

• Classify All Waste as Hazardous: Treat every item that comes into contact with Thalidomide-propargyl-OH as hazardous waste. This includes:

  • Solid Waste: Contaminated gloves, wipes, bench paper, pipette tips, vials, and disposable labware[14].

  • Liquid Waste: Unused solutions, reaction mixtures, and the first solvent rinse of any container[10].

  • Sharps: Contaminated needles and scalpels.

• Segregate Immediately: Do not mix Thalidomide-propargyl-OH waste with non-hazardous, biological, or other incompatible chemical waste streams[10]. Maintain separate, clearly marked containers for solids, liquids, and sharps.

Step 2: Waste Accumulation and Container Management

• Use Appropriate Containers:

  • Liquids: Collect in a dedicated, leak-proof container made of a compatible material (e.g., borosilicate glass or high-density polyethylene) with a secure, screw-top lid[10].

  • Solids: Collect in a puncture-resistant container with a lid. Line the container with a heavy-duty plastic bag designated for cytotoxic waste.

  • Sharps: Use a designated, puncture-proof sharps container.

• Label Containers Correctly (First Drop Rule): As soon as the first drop of waste is added, the container must be labeled with a hazardous waste tag provided by your EHS department[10]. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "Thalidomide-propargyl-OH Waste".

  • All constituents and their approximate concentrations (including solvents).

  • The primary hazards (e.g., "Toxic," "Teratogen," "Reactive").

  • The date accumulation started.

  • The name and contact information of the principal investigator.

• Store Safely in a Satellite Accumulation Area (SAA):

  • Keep waste containers sealed at all times, except when adding waste[10].

  • Store the containers in a designated SAA within the laboratory, under the direct control of laboratory personnel.

  • Use secondary containment (e.g., a chemical-resistant tray or bin) for liquid waste containers to mitigate spills.

Step 3: Decontamination of Emptied Containers

• Initial Rinse: The original container of Thalidomide-propargyl-OH is not empty until properly decontaminated. The first solvent rinse (triple rinse method) must be collected as hazardous liquid waste[10].

• Subsequent Rinses: Consult your institution's EHS office for guidance on the disposal of subsequent rinses. Do not assume they are safe for drain disposal.

• Defacing: After decontamination, deface the original label to prevent reuse and dispose of the container as instructed by EHS.

Step 4: Arranging for Final Disposal

• Monitor Accumulation Limits: Be aware of the volume and time limits for hazardous waste accumulation in your SAA as defined by regulations (e.g., no more than 55 gallons, for up to one year)[10].

• Schedule a Pickup: Once a waste container is full or has reached its time limit, arrange for its disposal through your institution's EHS department. They will coordinate with a licensed hazardous waste contractor for final disposal, which must be high-temperature incineration[1][6].

Visualization of Disposal Workflow

The following diagram outlines the decision-making and operational flow for the proper disposal of Thalidomide-propargyl-OH waste.

Caption: Decision workflow for the safe disposal of Thalidomide-propargyl-OH waste.

Emergency Procedures: Spill and Exposure

A. Spill Cleanup

• Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Don PPE: Wear the appropriate PPE for spill cleanup as detailed in Table 2.

• Containment: For solid spills, gently cover with absorbent material to avoid raising dust. For liquid spills, use a chemical spill kit to absorb the material.

• Cleanup: Carefully collect all contaminated materials and place them in a designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate decontaminating solution (e.g., 10% bleach solution), followed by a rinse with water. Collect all cleaning materials as hazardous waste.

• Report: Report the spill to the laboratory supervisor and your institution's EHS office.

B. Personnel Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention[15].

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[15].

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

References

• Ito, T., & Handa, H. (2016). Molecular mechanisms of thalidomide and its derivatives. Journal of Biochemistry, 160(1), 15-22. [Link]

• Celgene Corporation. (2017). Safety Data Sheet: Thalomid® Capsules (50, 100, 150 and 200 mg). [Link]

• New Jersey Department of Health. (2004). Hazard Summary: Propargyl Alcohol. [Link]

• Google Patents. (2003).

• Wikipedia. (n.d.). Thalidomide. [Link]

• International Labour Organization & World Health Organization. (2021). ICSC 0673 - PROPARGYL ALCOHOL. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5426, Thalidomide. [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards - Propargyl alcohol. [Link]

• Dana-Farber Cancer Institute. (2018). After 60 years, scientists uncover how thalidomide produced birth defects. [Link]

• National Center for Biotechnology Information. (n.d.). Propargyl Alcohol: Acute Exposure Guideline Levels. [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. [Link]

• Rawsource. (2024). Propargyl alcohol uses - Synthesis, and Safety. [Link]

• ResearchGate. (n.d.). Mechanism of degradation of propargyl alcohol by acid-catalysed hydrolysis and corrosion inhibition efficiency of propargyl alcohol intermediates for carbon steel in hydrochloric acid. [Link]

• Total Synthesis. (2023). Thalidomide Tragedy: Horror Drug or Miracle?. [Link]

• Debuglies. (2018). Thalidomide, a morning-sickness drug recalled in the 1960s because it caused devastating birth defects, is now commonly used to treat multiple myeloma and other blood cancers. [Link]

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